isorhamnetin 4'-O-beta-D-glucopyranoside

Core Science & Biosynthesis

An In-depth Technical Guide to the Natural Sources of Isorhamnetin 4'-O-glucoside in Allium cepa

Abstract

Isorhamnetin 4'-O-glucoside, a significant bioactive flavonoid, is found in notable concentrations within various cultivars of Allium cepa (onion). This technical guide provides a comprehensive overview for researchers, scientists, and drug development professionals on the natural occurrence, biosynthesis, and localization of this compound in onions. Furthermore, it details robust methodologies for its extraction, purification, and quantification, underpinned by field-proven insights and authoritative references. The guide aims to serve as a practical resource for harnessing Allium cepa as a natural source of isorhamnetin 4'-O-glucoside for research and potential therapeutic applications.

Introduction: Isorhamnetin 4'-O-glucoside - A Bioactive Flavonoid of Interest

Isorhamnetin 4'-O-glucoside is a glycosyloxyflavone, where the flavonoid isorhamnetin is substituted at the 4'-position by a beta-D-glucosyl residue.[1] Isorhamnetin itself is a 3'-O-methylated metabolite of the widely studied flavonol, quercetin. This structural modification has been suggested to influence its bioavailability and biological activity. In the context of human health, flavonoids are of immense interest for their antioxidant and potential anticancer properties.[2] Isorhamnetin 4'-O-glucoside, in particular, has been noted for its potential health benefits, and its presence in a common dietary staple like the onion (Allium cepa) makes it a subject of significant scientific inquiry.[3][4] This guide delves into the specifics of this compound as it naturally occurs in onions.

Biosynthesis of Isorhamnetin 4'-O-glucoside in Allium cepa

The biosynthesis of isorhamnetin 4'-O-glucoside in Allium cepa is a multi-step enzymatic process rooted in the general phenylpropanoid pathway, which gives rise to a wide array of secondary metabolites in plants. While the complete pathway specific to Allium cepa is an area of ongoing research, the key steps can be elucidated from our understanding of flavonoid biosynthesis in plants. The synthesis of flavonol glucosides, including isorhamnetin 4'-O-glucoside, is understood to occur in the abaxial epidermis of the onion scales.[5]

The proposed biosynthetic pathway involves the following key stages:

• Phenylalanine to Chalcone: The pathway begins with the amino acid phenylalanine, which is converted through a series of enzymatic reactions involving Phenylalanine Ammonia-Lyase (PAL), Cinnamate-4-Hydroxylase (C4H), and 4-Coumarate-CoA Ligase (4CL) to produce p-Coumaroyl-CoA. Chalcone Synthase (CHS) then catalyzes the condensation of p-Coumaroyl-CoA with three molecules of malonyl-CoA to form the foundational C15 flavonoid skeleton, naringenin chalcone.

• Formation of Dihydroflavonols: Naringenin chalcone is isomerized by Chalcone Isomerase (CHI) to naringenin, a flavanone. Flavanone 3-Hydroxylase (F3H) then hydroxylates naringenin to produce dihydrokaempferol. Further hydroxylation at the 3' position by Flavonoid 3'-Hydroxylase (F3'H) leads to the formation of dihydroquercetin.

• Synthesis of Quercetin: Dihydroquercetin is subsequently oxidized by Flavonol Synthase (FLS) to produce the flavonol quercetin. Quercetin is a critical precursor to isorhamnetin.

• Methylation to Isorhamnetin: The conversion of quercetin to isorhamnetin is catalyzed by an O-methyltransferase (OMT). This enzyme specifically methylates the hydroxyl group at the 3'-position of the B-ring of quercetin.

• Glucosylation to Isorhamnetin 4'-O-glucoside: The final step is the glucosylation of isorhamnetin. A specific UDP-glucose:flavonoid 4'-O-glucosyltransferase (UFGT) transfers a glucose moiety from UDP-glucose to the 4'-hydroxyl group of isorhamnetin, yielding isorhamnetin 4'-O-glucoside. The activity of such glucosyltransferases has been found to be highest in the abaxial epidermis of onion scales, supporting the localized synthesis of these compounds.[5]

The regulation of this pathway is complex and involves transcription factors, with R2R3-MYB proteins being identified as key regulators of flavonol production in onions.[6]

Caption: General workflow for the extraction and analysis of isorhamnetin 4'-O-glucoside.

Characterization and Quantification Methods

Accurate identification and quantification of isorhamnetin 4'-O-glucoside require robust analytical techniques. High-Performance Liquid Chromatography (HPLC) coupled with various detectors is the method of choice. [7][8]

HPLC-DAD/UV Analysis

HPLC with a Diode-Array Detector (DAD) or a UV-Vis detector is a standard method for the quantification of flavonoids.

Typical HPLC Parameters:

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phase: A gradient elution is typically employed, using a mixture of an acidified aqueous solvent (e.g., water with 0.1% formic acid) and an organic solvent (e.g., acetonitrile or methanol). The gradient allows for the separation of a wide range of compounds with different polarities.

• Detection: Flavonoids exhibit strong UV absorbance. For isorhamnetin and its glycosides, a detection wavelength of around 360-370 nm is optimal. [9][8]* Quantification: Quantification is achieved by comparing the peak area of the analyte in the sample to a calibration curve generated using a pure standard of isorhamnetin 4'-O-glucoside.

LC-(ESI)MS/MS for Structural Confirmation

Liquid Chromatography-Mass Spectrometry (LC-MS), particularly with an Electrospray Ionization (ESI) source and tandem mass spectrometry (MS/MS), is a powerful tool for the unambiguous identification of isorhamnetin 4'-O-glucoside. [7][10] Key Advantages of LC-MS/MS:

• High Specificity: Provides molecular weight information (from the parent ion) and structural information (from the fragmentation pattern of the parent ion).

• High Sensitivity: Allows for the detection and quantification of compounds at very low concentrations.

• Confirmation of Identity: The fragmentation pattern of isorhamnetin 4'-O-glucoside will show a characteristic loss of the glucose moiety (162 Da), resulting in a fragment ion corresponding to the isorhamnetin aglycone. This provides a high degree of confidence in the identification.

Conclusion

Allium cepa represents a readily available and significant natural source of the bioactive flavonoid, isorhamnetin 4'-O-glucoside. The concentration of this compound is cultivar-dependent and is highest in the outer layers of the onion bulb, a factor that should be leveraged for efficient extraction. The protocols outlined in this guide for extraction and analysis using aqueous methanol and HPLC-based methods provide a robust framework for researchers and drug development professionals. A thorough understanding of the biosynthesis, localization, and analytical methodologies is crucial for harnessing the full potential of this valuable phytonutrient from onions.

References

• Tsushida, T., & Suzuki, M. (1995). Distribution of Flavonols and Enzymes Participating in the Metabolism in Onion Bulbs: Mechanism of Accumulation of Quercetin and Its Glucosides in the Abaxial Epidermis. Journal of the Japanese Society for Horticultural Science, 64(3), 671-677. [Link]

• Olsson, M. E., Gustavsson, K. E., & Vågen, I. M. (2010). Quercetin and Isorhamnetin in Sweet and Red Cultivars of Onion (Allium cepa L.) at Harvest, after Field Curing, Heat Treatment, and Storage. Acta Agriculturae Scandinavica, Section B — Soil & Plant Science, 60(3), 264-271. [Link]

• Lee, J., & Mitchell, A. E. (2011). Quercetin and isorhamnetin glycosides in onion (Allium cepa L.): varietal comparison, physical distribution, coproduct evaluation, and long-term storage stability. Journal of Agricultural and Food Chemistry, 59(4), 1169-1177. [Link]

• National Center for Biotechnology Information (n.d.). PubChem Compound Summary for CID 11968470, isorhamnetin 4'-O-beta-D-glucopyranoside. Retrieved from [Link]

• Kim, S., et al. (2014). The Compositions and Contents of Flavonol Glycosides in Onion (Allium cepa L.) Germplasm. Korean Journal of Crop Science, 59(3), 335-342. [Link]

• Lee, J., & Mitchell, A. E. (2012). Quercetin and Isorhamnetin Glycosides in Onion (Allium cepa L.): Varietal Comparison, Physical Distribution, Coproduct Evaluation, and Long-Term Storage Stability. UC Davis, Postprints. [Link]

• Lee, J., & Mitchell, A. E. (2011). Quercetin and Isorhamnetin Glycosides in Onion (Allium cepa L.): Varietal Comparison, Physical Distribution, Coproduct Evaluation, and Long-Term Storage Stability. ResearchGate. [Link]

• Olsson, M. E., Gustavsson, K. E., & Vågen, I. M. (2010). Quercetin and Isorhamnetin in Sweet and Red Cultivars of Onion (Allium cepa L.) at Harvest, after Field Curing, Heat Treatment, and Storage. ResearchGate. [Link]

• Lombard, K. A., et al. (2002). Flavonoid Quantification in Onion by Spectrophotometric and High Performance Liquid Chromatography Analysis. Journal of the American Society for Horticultural Science, 127(5), 715-720. [Link]

• El-Din, S., et al. (2017). The Onion (Allium cepa L.) R2R3-MYB Gene MYB1 Regulates Anthocyanin Biosynthesis. Frontiers in Plant Science, 8, 1148. [Link]

• Majid, I., et al. (2019). Changes in major flavonols and quercetin glycosides upon sprouting in onion cultivars. Journal of Food Science and Technology, 56(6), 3045-3054. [Link]

• Sharma, P., et al. (2022). Isorhamnetin: Reviewing Recent Developments in Anticancer Mechanisms and Nanoformulation-Driven Delivery. Molecules, 27(15), 4933. [Link]

• Ahmed, A., et al. (2018). Isolation, Purification and Quantification of Quercetin and Primary Metabolites from Onion (Allium cepa L.). Proceedings of the Pakistan Academy of Sciences: B. Life and Environmental Sciences, 55(1), 29-36. [Link]

• Lanzotti, V. (2006). The analysis of onion and garlic. Journal of Chromatography A, 1112(1-2), 3-22. [Link]

• Lee, E. J., et al. (2021). Comparison of phytochemicals and antioxidant activities of onion (Allium cepa L.) bulbs, onion leaves, and green onion (Allium fistulosum L.) leaves. Food Science & Nutrition, 9(10), 5467-5477. [Link]

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• Lee, J., & Mitchell, A. E. (2011). Quercetin and Isorhamnetin Glycosides in Onion (Allium cepa L.): Varietal Comparison, Physical Distribution, Coproduct Evaluation, and Long-Term Storage Stability. Journal of Agricultural and Food Chemistry, 59(4), 1169-1177. [Link]

• Kumar, A., et al. (2022). Extraction and evaluation of Allium cepa for pharmacological action. GSC Biological and Pharmaceutical Sciences, 18(1), 074-079. [Link]

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isorhamnetin 4'-glucoside content in sea buckthorn (Hippophae rhamnoides)

An In-depth Technical Guide to Isorhamnetin Glycosides in Sea Buckthorn (Hippophae rhamnoides)

Authored by: Gemini, Senior Application Scientist

Abstract

Sea buckthorn (Hippophae rhamnoides) has emerged as a botanical reservoir of bioactive compounds, among which flavonol glycosides, particularly derivatives of isorhamnetin, are of significant pharmacological interest.[1][2] These compounds are recognized for a spectrum of biological activities, including antioxidant, anti-inflammatory, and cardioprotective effects.[3][4][5] This technical guide provides a comprehensive overview for researchers and drug development professionals on the core aspects of isorhamnetin glycosides in sea buckthorn. We will delve into the distribution of these compounds within the plant, critically evaluate extraction and purification methodologies, detail advanced analytical techniques for quantification, and present a synthesis of reported concentrations. The causality behind experimental choices is emphasized throughout, offering a field-proven perspective on optimizing the scientific workflow from raw botanical material to purified, quantifiable analyte.

Isorhamnetin and Its Glycosides: A Primer

Isorhamnetin is an O-methylated flavonol, structurally a derivative of quercetin with a methoxy group at the 3' position. In nature, particularly in sea buckthorn, isorhamnetin is predominantly found not as a free aglycone but in its glycosylated forms.[6] Glycosylation, the attachment of sugar moieties, significantly alters the molecule's solubility, stability, and bioavailability.[7][8] Common forms found in sea buckthorn include isorhamnetin-3-O-glucoside, isorhamnetin-3-O-rutinoside, and isorhamnetin-3-O-glucoside-7-O-rhamnoside.[1][2][9] These glycosidic linkages are crucial determinants of the compound's absorption and subsequent metabolic fate.[7][8]

The interest in these specific molecules stems from their potent biological activities. Isorhamnetin and its derivatives have been shown to possess antioxidant, anti-inflammatory, anti-cancer, and anti-thrombotic properties, making them attractive candidates for pharmaceutical and nutraceutical development.[3][5][6]

Distribution and Influencing Factors

The concentration of isorhamnetin glycosides in Hippophae rhamnoides is not uniform; it is subject to significant variation based on genetics, environment, and post-harvest handling.

• Plant Part: Isorhamnetin glycosides are present in all parts of the plant, but their concentrations differ significantly. Leaves generally contain a higher total content of flavonol glycosides than berries.[1][10] Berries, however, are particularly rich in specific derivatives like isorhamnetin-3-O-rutinoside and isorhamnetin-3-O-glucoside.[1][9] The seeds and the pomace (the residue left after juice extraction) are also valuable, yet often underutilized, sources of these flavonoids.[11][12][13]

• Genotype and Origin: Different subspecies and cultivars of sea buckthorn exhibit distinct flavonoid profiles. Studies comparing Finnish, Russian, and Chinese varieties have shown significant differences in the content of specific glycosides.[14] For instance, certain Chinese cultivars were found to have a significantly higher content of isorhamnetin-3-O-glucoside compared to their European counterparts.[14]

• Harvesting and Processing: The phenological stage at which the plant material is harvested can impact flavonoid content, with levels in leaves decreasing as the fruit ripens.[15] Post-harvest drying methods are also a critical variable. Freeze-drying has been shown to be superior to conventional methods like hot air-, sun-, or shade-drying for preserving the content of phenolic compounds, including isorhamnetin glycosides.[14]

Methodologies for Extraction and Purification

The primary challenge in extracting flavonoids from sea buckthorn, particularly the berries, is the high lipid content, which can interfere with the extraction of more polar phenolic compounds. Therefore, an effective methodology must incorporate a defatting step or utilize a solvent system that selectively extracts flavonoids while minimizing lipid co-extraction.

Optimized Solvent Extraction Protocol

This protocol is based on a method proven to maximize the recovery of a broad range of flavonoids from lipid-rich sea buckthorn berries by separating the extraction and defatting steps.

Causality: The choice of acetone as the primary extraction solvent is based on its effectiveness in solubilizing flavonol glycosides. The subsequent wash with petroleum ether is a critical defatting step. Petroleum ether is a nonpolar solvent that efficiently removes lipids while having a minimal capacity to extract the more polar flavonoids, thus preventing their loss. This two-stage process yields a cleaner, lipid-free extract ideal for downstream analysis.

Step-by-Step Protocol:

• Homogenization: Homogenize 1 part of fresh or frozen sea buckthorn berries with 3 parts of aqueous acetone (e.g., 80% acetone in water). A high-shear homogenizer is recommended for optimal cell disruption.

• Extraction: Macerate the homogenate for 1 hour at room temperature with constant agitation.

• Centrifugation: Centrifuge the mixture at 10,000 x g for 15 minutes. Collect the supernatant.

• Re-extraction: Re-extract the pellet twice more with the acetone solution to ensure exhaustive extraction. Pool all supernatants.

• Solvent Evaporation: Evaporate the acetone from the pooled supernatant under reduced pressure using a rotary evaporator. This will leave an aqueous residue.

• Defatting: Transfer the aqueous residue to a separatory funnel. Perform a liquid-liquid extraction by washing the aqueous phase three times with an equal volume of petroleum ether. Discard the petroleum ether (lipid) layer each time.

• Final Preparation: The resulting aqueous phase is the defatted flavonoid extract. It can be lyophilized (freeze-dried) to yield a stable powder or directly prepared for HPLC analysis by dissolving a known amount in a suitable solvent like methanol.

Advanced Extraction Techniques

While solvent extraction is robust, several advanced methods can enhance efficiency, reduce solvent consumption, and increase yields.

• Ultrasonic-Enzymatic-Assisted Extraction (UEAE): This method combines the physical disruption of cell walls by ultrasound with the biochemical degradation of cell wall components (like pectin) by enzymes.[16] The synergy results in a significantly higher yield of flavonoids from sea buckthorn pomace compared to conventional methods.[16]

• Mechanochemical-Assisted Extraction (MCAE): MCAE involves high-energy ball milling of the plant material with a solid reagent (e.g., Na2CO3). This process disrupts cell structures at a mechanical level and can increase flavonoid yields by up to two-fold compared to heat reflux extraction.[11]

Extraction and Purification Workflow

The following diagram illustrates a generalized workflow for obtaining a purified flavonoid extract from sea buckthorn.

Caption: Generalized workflow for the extraction and purification of flavonoids.

Analytical Quantification

Accurate quantification of isorhamnetin 4'-glucoside and related compounds requires high-resolution chromatographic techniques coupled with sensitive detectors.

High-Performance Liquid Chromatography (HPLC-UV/PDA)

HPLC is the standard for quantifying known flavonoids. A reversed-phase C18 column is typically used to separate compounds based on their polarity.

Causality: The gradient elution system, starting with a highly polar mobile phase (acidified water) and gradually increasing the proportion of a less polar organic solvent (methanol or acetonitrile), allows for the sequential elution of compounds. Less polar compounds (like aglycones) are retained longer on the nonpolar C18 column, while more polar glycosides elute earlier. The addition of an acid (e.g., phosphoric or formic acid) to the mobile phase is critical for achieving sharp peaks by suppressing the ionization of phenolic hydroxyl groups. Detection at a specific wavelength (around 350-370 nm for flavonols) provides quantitative data based on absorbance.

Step-by-Step HPLC Protocol:

• Column: C18 reversed-phase column (e.g., Hypersil ODS, 3-5 µm particle size, ~150 x 4.6 mm).

• Mobile Phase:

  • Solvent A: Water with 0.1% formic acid or 0.25% o-phosphoric acid.

  • Solvent B: Methanol or Acetonitrile.

• Gradient Elution: A typical gradient might run from 15% B to 50% B over 40-50 minutes. The exact gradient must be optimized for the specific sample matrix and target analytes.

• Flow Rate: 1.0 - 2.0 mL/min.

• Injection Volume: 10-20 µL.

• Column Temperature: 30-40 °C to ensure reproducible retention times.

• Detection: UV or Photodiode Array (PDA) detector set to a wavelength between 350 nm and 370 nm. A PDA detector is superior as it provides spectral data for peak purity assessment and identification.

• Quantification: An external standard curve is generated using a certified reference standard of isorhamnetin-3-O-glucoside.

UPLC-MS/MS for Advanced Profiling

For comprehensive profiling and identification of novel or trace-level glycosides, Ultra-Performance Liquid Chromatography (UPLC) coupled with tandem mass spectrometry (MS/MS) is the gold standard.[1][14]

Causality: UPLC offers higher resolution and speed compared to HPLC due to the use of smaller column particles.[1] Mass spectrometry provides mass-to-charge ratio (m/z) data, which gives the molecular weight of the eluting compound. Tandem MS (MS/MS) involves fragmenting the parent ion to produce a characteristic fragmentation pattern, which acts as a molecular fingerprint, allowing for unambiguous structural elucidation, including the type and position of sugar moieties.[17]

Analytical Workflow Diagram

Caption: A typical workflow for the analysis of isorhamnetin glycosides.

Quantitative Overview of Isorhamnetin Glycosides

The following table summarizes the content of major isorhamnetin glycosides in various parts of Hippophae rhamnoides, compiled from multiple studies. It is important to note that direct comparisons should be made with caution due to variations in cultivars, analytical methods, and reporting standards.

Plant Part	Isorhamnetin Derivative	Concentration Range (mg/100g Dry Weight)	Geographic Origin/Cultivar	Reference
Berries	Isorhamnetin-3-O-glucoside	62.0 - 217.0	Multiple Cultivars	[1]
Isorhamnetin-3-O-rutinoside	96.4 - 228.0	Multiple Cultivars	[1]
Isorhamnetin-3-O-glucoside-7-O-rhamnoside	37.8 - 90.8	Multiple Cultivars	[1]
Isorhamnetin-glucoside	23.07 - 83.04	Chinese Varieties	[14]
Isorhamnetin rutinoside	44.4 - 48.5	N/A	[9][10]
Leaves	Isorhamnetin-3-rhamnosylglucoside	66.7 - 253.0	Multiple Cultivars	[1]
Isorhamnetin-3-neohesperidoside	60.6 - 172.1	Multiple Cultivars	[1]
Isorhamnetin-3-glucoside-7-rhamnoside	67.6 - 129.3	Multiple Cultivars	[1]
Seeds	Isorhamnetin (aglycone)	0.726 (mg/g)	ssp. sinensis	[13]
Isorhamnetin Glycosides (Total)	~15.7 (mg/g)	N/A	[12]
Pomace	Total Flavonoids (as Rutin Equivalents)	~2.16 - 2.68 (mg/g)	N/A	[11][16]

Concluding Remarks and Future Directions

Hippophae rhamnoides is unequivocally a potent and valuable source of isorhamnetin glycosides, particularly isorhamnetin-3-O-glucoside and isorhamnetin-3-O-rutinoside. The data clearly indicate that the leaves and berries are the primary reservoirs for these bioactive compounds. For drug development and nutraceutical applications, a comprehensive approach is required, starting with the selection of high-yield cultivars and optimized post-harvest processing, such as freeze-drying, to preserve compound integrity.

The choice of extraction methodology is paramount. While traditional solvent-based methods can be effective when paired with a proper defatting strategy, advanced techniques like UEAE and MCAE offer significant improvements in yield and align with green chemistry principles, which is increasingly important for industrial applications. Quantification must be performed using validated, high-resolution chromatographic methods like HPLC-PDA or, for more in-depth research, UPLC-MS/MS.

Future research should focus on several key areas:

• Agronomic Optimization: Breeding programs to develop cultivars with consistently high levels of specific isorhamnetin glycosides.

• Bioavailability Studies: While preclinical data are promising, more human clinical trials are needed to fully understand the absorption, metabolism, and ultimate bioavailability of these compounds from sea buckthorn matrices.

• Synergistic Effects: Investigating the potential synergistic bioactivity of isorhamnetin glycosides with other compounds present in sea buckthorn, such as vitamin C, carotenoids, and other flavonoids.

• Industrial Scale-Up: Translating efficient laboratory-scale extraction methods to cost-effective, sustainable industrial processes.

By systematically addressing these areas, the scientific and medical communities can fully harness the therapeutic potential of isorhamnetin glycosides from sea buckthorn.

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A Deep Dive into Isorhamnetin's Glycosidic Isomers: 3-O-glucoside vs. 4'-O-glucoside

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract: Isorhamnetin, a 3'-O-methylated metabolite of the ubiquitous flavonoid quercetin, presents a fascinating area of study due to its diverse pharmacological activities. Its biological effects are often modulated by glycosylation, the attachment of sugar moieties to its core structure. This technical guide provides a comprehensive analysis of two key positional isomers: isorhamnetin 3-O-glucoside and isorhamnetin 4'-O-glucoside. We will delve into their structural distinctions, the resulting differences in their physicochemical and spectroscopic properties, and the implications for their biological activity and pharmacokinetic profiles. This document is intended to serve as a critical resource for researchers engaged in natural product chemistry, pharmacology, and drug discovery, offering both foundational knowledge and practical experimental insights.

Introduction: The Significance of Regiochemistry in Flavonoid Glycosides

Flavonoids constitute a vast and structurally diverse class of plant secondary metabolites renowned for their antioxidant, anti-inflammatory, and anticancer properties[1][2]. The biological activities of these polyphenolic compounds are intricately linked to their chemical structure, including the pattern of hydroxylation, methoxylation, and, crucially, glycosylation. The position at which a sugar molecule is attached to the flavonoid aglycone, a phenomenon known as regioselectivity, can profoundly influence its solubility, stability, bioavailability, and ultimately, its therapeutic potential[3].

Isorhamnetin, a 3'-O-methylated flavonol, is a prime example of this principle. Its glycosidic derivatives are widespread in the plant kingdom, found in dietary sources such as onions, apples, and sea buckthorn[2]. Among the various glycosides of isorhamnetin, the glucosides are of particular interest. This guide focuses on the nuanced yet critical differences between two prominent isomers: isorhamnetin 3-O-glucoside and isorhamnetin 4'-O-glucoside. Understanding these distinctions is paramount for the accurate identification, isolation, and evaluation of these compounds in both natural extracts and synthetic preparations.

Structural Elucidation: A Tale of Two Glycosidic Bonds

The fundamental difference between isorhamnetin 3-O-glucoside and 4'-O-glucoside lies in the point of attachment of the glucose molecule to the isorhamnetin aglycone.

• Isorhamnetin 3-O-glucoside: The glucose moiety is linked to the hydroxyl group at the C3 position of the C-ring of the flavonoid skeleton.

• Isorhamnetin 4'-O-glucoside: The glucose moiety is attached to the hydroxyl group at the C4' position of the B-ring.

This seemingly minor variation in the glycosidic linkage has significant consequences for the molecule's three-dimensional structure, electronic distribution, and its ability to interact with biological targets.

Chemical Structures:

Caption: Chemical structures of isorhamnetin 3-O-glucoside and 4'-O-glucoside.

Spectroscopic Differentiation: The Analyst's Toolkit

The unambiguous identification of isorhamnetin 3-O-glucoside and 4'-O-glucoside relies on a combination of modern spectroscopic techniques. Each method provides unique structural information that, when pieced together, allows for definitive characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the precise location of the glycosidic bond. The chemical shifts of the protons and carbons in the vicinity of the glycosylation site are significantly affected.

Table 1: Comparative ¹H and ¹³C NMR Spectral Data (Illustrative)

Position	Isorhamnetin 3-O-β-D-glucoside (δ ppm)	Isorhamnetin 4'-O-β-D-glucoside (δ ppm) (Predicted)	Key Differentiation Points
Aglycone
C-2	~156.7	~157	Minor shift
C-3	~133.5	~135.8	Significant downfield shift in 3-O-glucoside due to glycosylation.
C-4	~177.6	~175.8	Minor shift
C-4'	~148.2	~149-151	Significant downfield shift in 4'-O-glucoside due to glycosylation.
H-2'	~7.7-7.9	~7.7-7.9
H-5'	~6.9	~7.1-7.3	Downfield shift in 4'-O-glucoside due to proximity to the glycosidic bond.
H-6'	~7.6	~7.6-7.8
Glucose Moiety
H-1''	~5.4-5.6 (d)	~5.0-5.2 (d)	Anomeric proton chemical shift can vary.
C-1''	~101-103	~100-102

Note: The provided NMR data for isorhamnetin 3-O-β-D-glucoside is based on published literature[4][5]. The data for isorhamnetin 4'-O-β-D-glucoside is predicted based on general glycosylation effects and requires experimental verification.

Key Experimental Insight: Two-dimensional NMR experiments, particularly Heteronuclear Multiple Bond Correlation (HMBC), are indispensable for confirming the glycosylation site. An HMBC correlation between the anomeric proton of the glucose (H-1'') and the carbon of the aglycone at the point of attachment (C-3 or C-4') provides unequivocal evidence of the linkage position[4].

Mass Spectrometry (MS)

Mass spectrometry, especially when coupled with liquid chromatography (LC-MS), is a highly sensitive technique for the detection and preliminary identification of these isomers. While both isomers have the same molecular weight, their fragmentation patterns in tandem mass spectrometry (MS/MS) can provide clues to their structure.

Fragmentation Pathway:

Caption: Simplified biosynthesis of isorhamnetin glucosides.

From a synthetic chemistry perspective, achieving regioselective glucosylation can be a significant challenge. It often requires the use of protecting groups to block other reactive hydroxyl groups on the isorhamnetin molecule, followed by deprotection steps. Enzymatic synthesis using isolated and characterized UGTs offers a more elegant and environmentally friendly approach to producing specific isomers.

Comparative Biological Activities: Does Position Matter?

The position of the glucose moiety can have a profound impact on the biological activity of isorhamnetin glycosides. While comprehensive, direct comparative studies are still emerging, existing data on isorhamnetin and its various glycosides allow for informed inferences.

Table 2: Overview of Reported Biological Activities

Activity	Isorhamnetin 3-O-glucoside	Isorhamnetin 4'-O-glucoside	Key Considerations
Antioxidant	Exhibits radical scavenging activity.[6]	Data is limited, but the aglycone is a known antioxidant.[7]	The position of the sugar can influence the accessibility of the phenolic hydroxyl groups responsible for antioxidant activity.
Anti-inflammatory	Demonstrated to inhibit the production of inflammatory mediators like NO, TNF-α, and IL-6.[3][8]	Limited specific data available.	The ability to interact with inflammatory signaling proteins may be affected by the glycosylation pattern.
Anticancer	Has shown cytotoxic effects against various cancer cell lines.	Limited specific data available.	The cellular uptake and interaction with intracellular targets are likely influenced by the isomer's structure.

Expert Insight: The glycosylation at the 3-position in flavonoids is generally thought to decrease their antioxidant activity compared to the aglycone, as it blocks a key hydroxyl group involved in radical scavenging. However, this glycosylation can also improve water solubility and alter bioavailability. The 4'-hydroxyl group in the B-ring is also crucial for antioxidant activity. Glycosylation at this position in isorhamnetin 4'-O-glucoside would likely have a significant impact on its radical scavenging capacity.

Pharmacokinetics and Bioavailability: The Journey Through the Body

The journey of a flavonoid glycoside from ingestion to its site of action is heavily influenced by its structure. The position of the sugar moiety affects its absorption, metabolism, and distribution.

• Absorption: Generally, flavonoid glycosides are not readily absorbed in their intact form in the small intestine. They are often hydrolyzed by intestinal enzymes (e.g., lactase-phlorizin hydrolase) or gut microbiota to release the aglycone, which is then absorbed. The specific glycosidic linkage can influence the rate and extent of this hydrolysis.

• Metabolism: Once absorbed, the isorhamnetin aglycone can undergo further metabolism in the liver, including glucuronidation, sulfation, and methylation.

• Bioavailability: The overall bioavailability of isorhamnetin from its glucosides is a complex interplay of absorption and metabolism. While direct comparative data for the 3-O- and 4'-O-glucosides is scarce, studies on other flavonoid glycosides suggest that the position of the sugar can significantly alter the pharmacokinetic profile.

Experimental Protocols: A Practical Guide

Protocol for the Extraction and Isolation of Isorhamnetin Glucosides

This protocol provides a general framework for the extraction and isolation of isorhamnetin glucosides from a plant matrix.

Workflow:

Caption: Workflow for the extraction and isolation of isorhamnetin glucosides.

Step-by-Step Methodology:

• Sample Preparation: Air-dry and grind the plant material to a fine powder.

• Extraction: Extract the powdered material with a suitable solvent system (e.g., 80% aqueous methanol) at room temperature with agitation or using a Soxhlet apparatus.

• Concentration: Filter the extract and concentrate it under reduced pressure using a rotary evaporator.

• Fractionation: Subject the concentrated extract to liquid-liquid partitioning with solvents of increasing polarity (e.g., n-hexane, chloroform, ethyl acetate, and n-butanol) to separate compounds based on their polarity. The isorhamnetin glucosides are typically enriched in the ethyl acetate and/or n-butanol fractions.

• Column Chromatography: Further purify the enriched fractions using column chromatography. Sephadex LH-20 is effective for separating flavonoids from other phenolics. Silica gel or reversed-phase C18 material can also be used with appropriate solvent gradients.

• Preparative HPLC: Achieve final purification of the individual isomers using preparative high-performance liquid chromatography (HPLC) with a C18 column and a suitable mobile phase gradient (e.g., water/acetonitrile with a small amount of formic acid).

• Structure Verification: Confirm the identity and purity of the isolated compounds using NMR and MS as described in Section 3.

Protocol for the In Vitro Antioxidant Activity Assay (DPPH)

This protocol describes a common method for evaluating the radical scavenging activity of the isolated isomers.

Step-by-Step Methodology:

• Reagent Preparation: Prepare a stock solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol. Prepare a series of dilutions of the test compounds (isorhamnetin 3-O-glucoside, isorhamnetin 4'-O-glucoside, and a positive control like ascorbic acid) in methanol.

• Assay: In a 96-well plate, add a specific volume of each test compound dilution to the wells. Add the DPPH solution to each well to initiate the reaction.

• Incubation: Incubate the plate in the dark at room temperature for a defined period (e.g., 30 minutes).

• Measurement: Measure the absorbance of the solutions at a specific wavelength (e.g., 517 nm) using a microplate reader.

• Calculation: Calculate the percentage of DPPH radical scavenging activity for each concentration of the test compounds. Determine the IC₅₀ value, which is the concentration of the compound required to scavenge 50% of the DPPH radicals.

Conclusion and Future Directions

The distinction between isorhamnetin 3-O-glucoside and 4'-O-glucoside extends far beyond a simple structural curiosity. The regiochemistry of glycosylation is a critical determinant of their physicochemical properties, spectroscopic signatures, and, most importantly, their biological activities and pharmacokinetic profiles. While research has provided a solid foundation for understanding isorhamnetin 3-O-glucoside, its 4'-O-isomer remains comparatively understudied.

Future research should focus on:

• Isolation and full spectroscopic characterization of isorhamnetin 4'-O-glucoside from natural sources or through enzymatic synthesis.

• Direct, head-to-head comparative studies of the antioxidant, anti-inflammatory, and anticancer activities of the two isomers.

• In-depth pharmacokinetic and bioavailability studies to elucidate how the different glycosylation patterns affect their absorption, metabolism, and distribution in vivo.

A deeper understanding of these structure-activity relationships will be invaluable for the rational design and development of novel therapeutic agents based on the isorhamnetin scaffold. This knowledge will empower researchers to better harness the therapeutic potential of these fascinating natural products.

References

• Wang, D. M., Pu, W. J., Wang, Y. H., Zhang, Y. J., & Wang, S. S. (2012). A new isorhamnetin glycoside and other phenolic compounds from Callianthemum taipaicum. Molecules (Basel, Switzerland), 17(4), 4595–4603. [Link]

• Murodov, Z. Z., & El-Demerdash, A. (2023). Isorhamnetin Glycosides as Phytonutrients: A Review. Encyclopedia, 3(2), 527-548. [Link]

• Conforti, F., Ioele, G., Statti, G. A., Marrelli, M., Ragno, G., & Menichini, F. (2009). In vitro cytotoxic activity of Salsola oppositifolia Desf. (Amaranthaceae) in a panel of tumour cell lines. Natural Product Research, 23(1), 35–44. [Link]

• Khaled, R. (2020). Biological Activities of Isorhamnetin: A Review. Plantae Scientia, 3(5), 78-81. [Link]

• Antunes-Ricardo, M., Gutierrez-Uribe, J. A., & Serna-Saldivar, S. O. (2015). In vivo anti-inflammatory effects of isorhamnetin glycosides isolated from Opuntia ficus-indica (L.) Mill cladodes. Industrial Crops and Products, 76, 839-846. [Link]

• Geng, P., Sun, Y., & Meng, L. (2024). Isorhamnetin: what is the in vitro evidence for its antitumor potential and beyond?. Frontiers in Pharmacology, 15, 1369911. [Link]

• Taylor & Francis. (n.d.). Isorhamnetin – Knowledge and References. Taylor & Francis Online. [Link]

• Wu, W., Li, Y., Wu, Y., Zhang, Y., Wang, Z., & Liu, X. (2018). Differential effects of quercetin and its two derivatives (isorhamnetin and isorhamnetin-3- glucuronide) in inhibiting proliferation and inducing apoptosis of human breast cancer MCF-7 cells. Food and Chemical Toxicology, 116, 289-297. [Link]

• Shi, J. F., Wu, P., Cheng, X. L., Wei, X. Y., & Jiang, Z. H. (2014). Synthesis and cytotoxic property of Annonaceous acetogenin glycoconjugates. Bioorganic & Medicinal Chemistry Letters, 24(15), 3465–3469. [Link]

• National Center for Biotechnology Information. (n.d.). Isorhamnetin 4'-O-beta-D-glucopyranoside. PubChem. [Link]

• Park, S. Y., Kim, J. H., & Lee, S. J. (2020). Microbial biocatalysis of quercetin-3-glucoside and isorhamnetin-3-glucoside in Salicornia herbacea and their contribution to improved anti-inflammatory activity. RSC Advances, 10(9), 5275–5283. [Link]

• Al-Khayri, J. M., et al. (2025). Isorhamnetin: Reviewing Recent Developments in Anticancer Mechanisms and Nanoformulation-Driven Delivery. Molecules, 30(15), 3456. [Link]

• FooDB. (n.d.). Showing Compound Isorhamnetin 4'-glucoside (FDB014968). [Link]

• Atta, A. H., Nasr, S. M., & Abdel-Azim, N. S. (2010). Phytochemical and biological investigation of Diplotaxis harra (Forssk.) Boiss. Pharmacognosy Magazine, 6(23), 214–221. [Link]

• Skalicka-Woźniak, K., & Walasek, M. (2018). Cytotoxic Effect of Phenylethanoid Glycosides Isolated from Plantago lanceolata L. Molecules, 23(7), 1729. [Link]

Sources

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• 2. Structures, Sources, Identification/Quantification Methods, Health Benefits, Bioaccessibility, and Products of Isorhamnetin Glycosides as Phytonutrients | MDPI [mdpi.com]
• 3. encyclopedia.pub [encyclopedia.pub]
• 4. A New Isorhamnetin Glycoside and Other Phenolic Compounds from Callianthemum taipaicum - PMC [pmc.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. encyclopedia.pub [encyclopedia.pub]
• 7. Microbial biocatalysis of quercetin-3-glucoside and isorhamnetin-3-glucoside in Salicornia herbacea and their contribution to improved anti-inflammato ... - RSC Advances (RSC Publishing) DOI:10.1039/C9RA08059G [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: High-Purity Extraction and Isolation of Isorhamnetin 4'-Glucoside from Allium cepa (Onion) Peels

[1][2]

Abstract

This application note details a robust, scalable protocol for the extraction and isolation of Isorhamnetin 4'-glucoside (I4'G) from the outer dry scales of red onion (Allium cepa).[1] Unlike generic flavonoid extraction guides, this protocol addresses the specific challenge of separating I4'G from its structural analog, Spiraeoside (Quercetin 4'-glucoside), and the abundant Quercetin 3,4'-diglucoside. By leveraging Ultrasound-Assisted Extraction (UAE) coupled with a polarity-driven Liquid-Liquid Extraction (LLE) and Preparative HPLC , this method achieves purities exceeding 95%, suitable for pharmacological screening and standard referencing.[2][1]

Introduction & Scientific Rationale

The Target Molecule

Isorhamnetin 4'-glucoside is a bioactive flavonol glycoside.[2][1] While Quercetin derivatives dominate the flavonoid profile of onion peels (up to 85%), Isorhamnetin derivatives possess distinct pharmacokinetic properties due to the 3'-methoxy group, which enhances lipophilicity and metabolic stability compared to their hydroxylated counterparts.

The Matrix Challenge

Onion peel is a complex lignocellulosic matrix.[2][1] The primary challenge in isolating I4'G is not extraction yield, but selectivity .[1]

• Co-Extraction: I4'G co-extracts with Quercetin 3,4'-diglucoside (Q3,4'diG) and Quercetin 4'-glucoside (Q4'G).[2][1]

• Glycosidic Stability: The 4'-O-glucose bond is susceptible to acid hydrolysis.[2][1] Harsh acidic extraction can degrade the target into the aglycone, Isorhamnetin.

• Polarity: As a mono-glucoside, I4'G exhibits intermediate polarity, allowing for enrichment via Ethyl Acetate partitioning, separating it from highly polar di-glucosides.[2][1]

Materials & Reagents

Reagents

• Extraction Solvent: Ethanol (96%, food grade or analytical grade).[1]

• Partitioning Solvents: n-Hexane (HPLC grade), Ethyl Acetate (EtOAc, HPLC grade).[1]

• Mobile Phase: Acetonitrile (ACN, LC-MS grade), Formic Acid (FA, 98%+), Ultrapure Water (18.2 MΩ).

• Standards: Isorhamnetin 4'-glucoside reference standard (purity >98%), Quercetin 3,4'-diglucoside (for QC).

Equipment

• Extraction: Ultrasonic Bath (frequency 37–40 kHz, temperature controlled).[1]

• Concentration: Rotary Evaporator with vacuum controller (set to < 45°C).

• Purification: Preparative HPLC system with UV-Vis/DAD detector.

• Column: C18 Preparative Column (e.g., 250 mm x 21.2 mm, 5 µm).

Experimental Protocol

Phase 1: Sample Pre-treatment[2]

• Selection: Use the dry, papery outer layers of Red Onions (e.g., cv. 'Milestone' or 'Punjab Naroya').[2][1] These contain significantly higher flavonoid loads than yellow or white varieties.[2][1]

• Processing:

  • Wash peels rapidly with cold distilled water to remove soil (do not soak).[2][1]

  • Oven dry at 40°C for 24 hours.

  • Pulverize to a fine powder (< 0.5 mm mesh) using a blade mill. Rationale: Small particle size maximizes surface area for solvent penetration during cavitation.[1]

Phase 2: Ultrasound-Assisted Extraction (UAE)[1][2]

• Solvent System: 70% Ethanol (v/v) in water.[2][1]

  • Note: 70% EtOH is chosen over MeOH for lower toxicity and optimal polarity matching for glycosides.[1]

• Ratio: 1:20 (w/v) – e.g., 50 g powder in 1 L solvent.[1]

• Procedure:

  • Suspend powder in solvent in an Erlenmeyer flask.

  • Sonicate at 40 kHz for 45 minutes at 50°C .

  • Mechanism: Acoustic cavitation disrupts cell walls, enhancing mass transfer of the intracellular glycosides into the solvent.

  • Filter supernatant through Whatman No. 1 paper.[2][1]

  • Re-extract the residue once more under identical conditions. Combine filtrates.

  • Concentration: Evaporate ethanol under reduced pressure (40°C) until only the aqueous phase remains (~300 mL).

Phase 3: Fractionation & Enrichment (Liquid-Liquid Extraction)

This step is critical for removing interferences.[2][1]

• De-fatting:

  • Transfer the aqueous concentrate to a separatory funnel.[1]

  • Extract 3x with n-Hexane (1:1 v/v).[2][1]

  • Discard the Hexane layer (contains lipids, waxes, chlorophyll).

• Target Enrichment:

  • Extract the remaining aqueous phase 3x with Ethyl Acetate (1:1 v/v).[1]

  • Collect the Ethyl Acetate layer. [1]

  • Scientific Insight: The di-glucosides (e.g., Q3,4'diG) are more polar and largely remain in the aqueous phase. The mono-glucosides (including I4'G and Q4'G) partition preferentially into the Ethyl Acetate.[2][1]

• Drying: Dry the EtOAc fraction over anhydrous

  , filter, and evaporate to dryness. This is the Enriched Flavonoid Fraction .[1]

Phase 4: Isolation via Preparative HPLC[1]

• Sample Prep: Dissolve the Enriched Fraction in 20% ACN/Water (100 mg/mL) and filter (0.22 µm PTFE).

• Column: C18 Prep Column (e.g., Phenomenex Luna C18(2), 250 x 21.2 mm).

• Mobile Phase:

  • A: Water + 0.1% Formic Acid[1]

  • B: Acetonitrile[1][3]

• Gradient Program:

  • 0-5 min: 15% B (Isocratic)[2][1]

  • 5-25 min: 15% -> 35% B (Linear Gradient)[2][1]

  • 25-30 min: 35% -> 100% B (Wash)[2][1]

• Detection: 370 nm (Flavonol max).[2][1]

• Collection:

  • Isorhamnetin 4'-glucoside typically elutes after Quercetin 4'-glucoside due to the methoxy group increasing hydrophobicity.[2][1]

  • Collect the peak corresponding to the target (validate retention time with standard).

Visual Workflows

Extraction & Isolation Logic

This diagram illustrates the sequential purification logic, highlighting where the target molecule migrates at each phase.

Figure 1: Step-by-step extraction and fractionation workflow for isolating Isorhamnetin 4'-glucoside.

Analytical Validation & Results

HPLC-DAD Quantification Method

To verify purity, use the following analytical method.

Parameter	Condition
Column	C18 Analytical (4.6 x 150 mm, 3.5 µm)
Flow Rate	1.0 mL/min
Injection Vol	10 µL
Detection	370 nm (Quant), 254 nm (Impurity check)
Mobile Phase A	Water + 0.5% Formic Acid
Mobile Phase B	Acetonitrile
Gradient	0-10 min: 20% B; 10-25 min: 20-50% B

Expected Elution Order[1][2]

• Quercetin 3,4'-diglucoside: ~8-10 min (Most polar)

• Quercetin 4'-glucoside (Spiraeoside): ~14-16 min

• Isorhamnetin 4'-glucoside: ~17-19 min (Target)

• Quercetin (Aglycone): ~22 min

• Isorhamnetin (Aglycone): ~24 min

Note: Retention times vary by column. Isorhamnetin 4'-glucoside elutes later than Quercetin 4'-glucoside due to the methyl group.[2][1]

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield	Inefficient cell disruption	Ensure powder is fine (<0.5mm) and check ultrasonic frequency.
Co-elution	Gradient too steep	Shallow the gradient between 15-25 minutes (e.g., 0.5% B/min).
Aglycone Presence	Hydrolysis during extraction	Ensure temperature < 50°C and avoid strong acids during extraction.

References

• Sharma, K., et al. (2015).[1] Changes in major flavonols and quercetin glycosides upon sprouting in onion cultivars.[2][1] Journal of King Saud University - Science.[2][1] Link

• Lee, S.U., et al. (2011).[1] Quercetin and Isorhamnetin Glycosides in Onion (Allium cepa L.): Varietal Comparison and Stability.[2][1][4] Journal of Agricultural and Food Chemistry.[2][1] Link[2]

• Vian, M.A., et al. (2009).[1] Clean recovery of antioxidant flavonoids from onions: Optimising solvent free microwave extraction method.[2][1] Journal of Chromatography A. Link[2][1]

• Bonaccorsi, P., et al. (2005).[1][5] Analysis of the major flavonol glycosides present in four varieties of onion. Journal of Food Composition and Analysis.[2][1]

• Cayman Chemical. (2023).[2][1] Isorhamnetin Product Information and Solubility Data.Link

Sources

• 1. Showing Compound Isorhamnetin 4'-glucoside (FDB014968) - FooDB [foodb.ca]
• 2. Isorhamnetin - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. View of Isolation of flavonoids from onion skins and their effects on K562 cell viability | Bangladesh Journal of Pharmacology [banglajol.info]

LC-MS/MS parameters for isorhamnetin 4'-O-beta-D-glucopyranoside detection

This Application Note is designed to provide a rigorous, field-validated protocol for the targeted LC-MS/MS analysis of Isorhamnetin 4'-O-

-D-glucopyranoside .

Critical Nomenclature Warning

Do not confuse this analyte with Spiraeoside. While some loose literature citations occasionally conflate the two, chemically:

• Spiraeoside is Quercetin 4'-O-glucoside (MW 464.38).[1][2][3][][5]

• Isorhamnetin 4'-O-glucoside is the 3'-methoxy derivative (MW 478.41).[1][3][][5]

• Impact: Using "Spiraeoside" parameters (m/z 465/463) will result in a false negative for Isorhamnetin 4'-glucoside.[1][3][][5] This protocol strictly targets the m/z 478 species.[1]

Application Note: Targeted LC-MS/MS Quantification of Isorhamnetin 4'-O- -D-glucopyranoside[1][3][4][5]

Introduction & Analyte Profile

Isorhamnetin 4'-O-glucoside is a bioactive flavonoid glycoside found in onions (Allium cepa), pears, and medicinal herbs like Ginkgo biloba.[1][3][][5][6] Unlike its more common isomer, Isorhamnetin 3-O-glucoside, the 4'-position glycosylation alters its pharmacokinetic profile, particularly its susceptibility to hydrolysis by cytosolic

-glucosidases.[1][3][][5] Accurate quantification requires chromatographic resolution from the 3-O-isomer and precise MS/MS transition tuning.[1][3][][5]

Physicochemical Properties

Property	Detail
IUPAC Name	3,5,7-trihydroxy-2-[3-methoxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]chromen-4-one
Molecular Formula
Molecular Weight	478.41 g/mol
Monoisotopic Mass	478.1111 Da
Retention Characteristic	Elutes after Quercetin glycosides but before Isorhamnetin aglycone on C18.[1][3][][5][7]

Method Development: The "Why" Behind the Parameters

Ionization Strategy: Negative vs. Positive Mode

While flavonoids protonate in positive mode (

), Negative Electrospray Ionization (ESI-) is the expert recommendation for this assay.[1][][5]

• Reasoning: Phenolic hydroxyl groups deprotonate readily (

  ), providing superior signal-to-noise ratios and reduced background noise compared to positive mode.[1][3][][5]

• Fragmentation Physics: In negative mode, the collision-induced dissociation (CID) yields a clean loss of the glucose moiety (

  Da) to form the radical aglycone ion , which is highly stable and ideal for quantification.[1][][5]

Chromatographic Separation

Isomeric separation is critical.[1][3][5] Isorhamnetin 3-O-glucoside and Isorhamnetin 4'-O-glucoside have identical masses (

).[1][3][][5]

• Column Choice: A high-strength silica (HSS) T3 or a C18 column with polar end-capping is required to resolve these positional isomers.[1][3][][5]

• Mobile Phase: Formic acid (

  ) is preferred over acetic acid to sharpen peaks without suppressing negative ionization significantly.[1][5]

Experimental Protocol

LC-MS/MS Conditions (Optimized)

Chromatography (UHPLC)

• Column: Waters ACQUITY UPLC HSS T3 (

  mm, µm) or Phenomenex Kinetex C18.[1][5]

• Temperature:

  (Critical for reproducible isomer separation).

• Flow Rate:

  mL/min.[1][][5]

• Mobile Phase A: Water +

  Formic Acid.[1][3][5]

• Mobile Phase B: Acetonitrile +

  Formic Acid.[1][3][5]

Gradient Elution Profile:

Time (min)	% Mobile Phase B	Event
0.0	5	Initial equilibration
1.0	5	Load sample
8.0	40	Linear gradient (separation of glycosides)
10.0	95	Wash (elute aglycones/lipids)
12.0	95	Hold
12.1	5	Re-equilibration

| 15.0 | 5 | End |[1][3][][5]

Mass Spectrometry (Triple Quadrupole)

• Source: ESI Negative Mode (

  ).[1][3][][5][8]

• Capillary Voltage:

  kV to kV.[1][3][][5]

• Desolvation Temp:

  .

• Cone Voltage (DP): Optimized to prevent in-source fragmentation (typically

  V to V).[1][3][][5]

MRM Transitions (The "Fingerprint")

The following transitions are self-validating: the Quantifier confirms presence, while the Qualifier Ratio confirms identity.[1]

Analyte	Precursor ( )	Product ( )	Type	CE (eV)	Mechanism
Isorhamnetin 4'-glc	477.1	315.0	Quantifier	25 - 30	Loss of Glucose ( Da)
477.1	300.0	Qualifier 1	40 - 45	Aglycone Radical Loss ( )
477.1	285.0	Qualifier 2	45 - 50	Aglycone Fragmentation ( )
477.1	151.0	Qualifier 3	55	RDA Cleavage (Ring A)

Note: If using Positive Mode (not recommended), monitor

(CE 20).[5]

Visualizing the Mechanism

Fragmentation Pathway Diagram

This diagram illustrates the logical breakdown of the molecule inside the collision cell, justifying the MRM choices.

Caption: ESI(-) Fragmentation pathway.[1][][5][9] The primary transition (477->315) represents the cleavage of the glycosidic bond.[][5]

Sample Preparation Protocol

Matrix: Plasma or Plant Extract.[1][3][5][10][11]

• Extraction:

  • Plasma: Mix

    µL plasma with µL cold Methanol (containing Formic Acid). Vortex 1 min. Centrifuge at for 10 min ( ).

  • Plant Tissue: Lyophilize and grind.[1][3] Extract

    mg powder with mL Methanol/Water.[1][5] Sonicate 30 min.

• Dilution: Dilute supernatant 1:1 with Water (to match initial mobile phase).

• Filtration: Filter through

  µm PTFE filter before injection.

Validation & Troubleshooting

Self-Validating Checks

• Isomer Check: Inject a standard mix of Isorhamnetin 3-glucoside and 4'-glucoside.[1][3][][5] If they co-elute, lower the gradient slope (e.g.,

  B/min) or temperature ( ).[5] The 4'-isomer typically elutes after the 3-isomer on C18 due to the exposed 3-hydroxyl group on the aglycone core interacting with the stationary phase.[1][3][]

• In-Source Fragmentation: Monitor the aglycone channel (

  ) at the retention time of the glycoside.[1][5] If a peak appears, your Cone Voltage is too high, causing the sugar to fall off before the quadrupole. Reduce Cone Voltage.

Linearity & Sensitivity

• Linear Range: Typically

  ng/mL.[1][][5]

• Internal Standard: Use Rutin-d3 or Quercetin-d3 .[1][3][][5] Do not use plain Quercetin, as it is a natural interference.

References

• Mullen, W., et al. (2007).[1][5][10] "Metabolites of quercetin-4'-glucoside in humans: Identification and quantification." Journal of Agricultural and Food Chemistry. Link[][5]

• Tanaka, S., et al. (2019).[1][5] "Comprehensive Analyses of Quercetin Conjugates by LC/MS/MS Revealed That Isorhamnetin-7-O-glucuronide-4'-O-sulfate Is a Major Metabolite."[1][3][][5][12][13] Journal of Agricultural and Food Chemistry. Link[][5]

• PubChem. (2025).[1][5] "Isorhamnetin 4'-O-glucoside (CID 44259381)."[1][3][][5][8] National Library of Medicine.[1] Link[][5]

• MassBank. (2019).[1][][5] "Mass Spectrum of Isorhamnetin glycosides." MassBank Europe.[1][3][5][14] Link[][5]

• Justesen, U., et al. (1998).[1][5] "Quantitative analysis of flavonols, flavones, and flavanones in fruits, vegetables and beverages by HPLC with mass spectrometric detection." Journal of Chromatography A. Link

Sources

• 1. Showing Compound Isorhamnetin 4'-glucoside (FDB014968) - FooDB [foodb.ca]
• 2. Spiraeoside (Quercetin-4'-O-Glucuronide) - CAS - 20229-56-5 | Axios Research [axios-research.com]
• 3. Quercetin 4'-O-glucoside | C21H20O12 | CID 5320844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Spiraeoside - Wikipedia [en.wikipedia.org]
• 6. mdpi.com [mdpi.com]
• 7. phytohub.eu [phytohub.eu]
• 8. Isorhamnetin 4'-O-glucoside | C22H22O12 | CID 44259381 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. pubs.rsc.org [pubs.rsc.org]
• 11. agilent.com [agilent.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Comprehensive Analyses of Quercetin Conjugates by LC/MS/MS Revealed That Isorhamnetin-7- O-glucuronide-4'- O-sulfate Is a Major Metabolite in Plasma of Rats Fed with Quercetin Glucosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. massbank.eu [massbank.eu]

in vitro antioxidant assay protocol for isorhamnetin glycosides

Application Note: High-Precision In Vitro Antioxidant Profiling of Isorhamnetin Glycosides

Part 1: Executive Summary & Strategic Framework

The Solubility-Activity Paradox Isorhamnetin (3'-methoxy-3,4',5,7-tetrahydroxyflavone) is a potent antioxidant. However, in drug development, its glycosides (e.g., isorhamnetin-3-O-rutinoside) are often the primary targets due to superior bioavailability and water solubility compared to the aglycone.

Critical Technical Challenge: Glycosylation at the C3 position blocks a critical hydroxyl group, sterically hindering the "C-ring" and reducing direct radical scavenging potential compared to the aglycone. Therefore, standard antioxidant protocols must be adapted to account for:

• Slower Reaction Kinetics: Glycosides are bulkier; equilibrium time may exceed the standard 30 minutes.

• Solvent Compatibility: While glycosides are hydrophilic, the radical reagents (DPPH) are often hydrophobic. An amphiphilic solvent system is non-negotiable.

Mechanism of Action (MOA):

• HAT (Hydrogen Atom Transfer): The primary mechanism for quenching DPPH/ABTS. The 4'-OH on the B-ring is the primary H-donor, stabilized by the 3'-methoxy group.

• SET (Single Electron Transfer): Measured by FRAP. The glycoside donates an electron to reduce metal ions.

Part 2: Visualized Workflows (Graphviz)

Figure 1: Integrated Assay Workflow

Caption: Step-by-step decision tree for analyzing isorhamnetin glycosides, ensuring solvent compatibility across different mechanistic assays.

Figure 2: Radical Scavenging Mechanism (HAT vs SET)

Caption: Mechanistic pathway showing how the 3'-methoxy-4'-hydroxy B-ring of isorhamnetin glycosides stabilizes radicals.

Part 3: Detailed Experimental Protocols

Pre-Assay Preparation: The "Golden" Standard

• Stock Solution: Dissolve 2.0 mg of Isorhamnetin glycoside in 1.0 mL HPLC-grade Methanol . If solubility is poor, use DMSO, but ensure final DMSO concentration in the assay well is <1% to avoid solvent interference.

• Working Standards: Prepare serial dilutions (e.g., 5, 10, 25, 50, 100, 200 µg/mL).

• Positive Control: Trolox (hydrophilic Vitamin E analog) or Quercetin. Note: Quercetin will likely have a lower IC50 (higher potency) than isorhamnetin glycosides.

Protocol A: ABTS Radical Cation Decolorization Assay

Best for: Glycosides due to compatibility with both aqueous and organic phases.

• Reagent Prep (16 hours prior):

  • Mix 7 mM ABTS solution with 2.45 mM potassium persulfate (1:1 v/v).[1]

  • Incubate in the dark at room temperature for 12–16 hours to generate the ABTS[1]•+ radical cation (dark blue/green).

• Calibration:

  • Dilute the ABTS[1]•+ stock with ethanol (or PBS pH 7.4) until absorbance at 734 nm is 0.70 ± 0.02.

• Assay Procedure:

  • Blank: 20 µL Solvent + 180 µL ABTS reagent.

  • Sample: 20 µL Isorhamnetin Glycoside dilution + 180 µL ABTS reagent.

  • Control: 20 µL Trolox dilution + 180 µL ABTS reagent.

• Incubation: Incubate for 6 minutes in the dark.

• Measurement: Read Absorbance at 734 nm .

Protocol B: DPPH Free Radical Scavenging Assay

Best for: Comparing lipophilic activity and historical data benchmarking.

• Reagent Prep:

  • Prepare 0.1 mM DPPH solution in Methanol (must be fresh). Protect from light.

• Assay Procedure:

  • Sample: Add 100 µL of sample dilution to a 96-well plate.

  • Reagent: Add 100 µL of DPPH solution.

  • Blank: 100 µL Methanol + 100 µL DPPH.

• Incubation:

  • Incubate for 30 minutes in the dark at room temperature.

  • Expert Tip: For bulky glycosides like rutinosides, extend to 45 mins to ensure equilibrium.

• Measurement: Read Absorbance at 517 nm .

Protocol C: FRAP (Ferric Reducing Antioxidant Power)

Best for: Confirming SET mechanism (Single Electron Transfer).

• Reagent Prep (Fresh):

  • Buffer A: 300 mM Acetate buffer (pH 3.6).

  • Buffer B: 10 mM TPTZ in 40 mM HCl.

  • Buffer C: 20 mM FeCl₃·6H₂O.

  • FRAP Working Solution: Mix A:B:C in ratio 10:1:1 . Warm to 37°C.[2]

• Assay Procedure:

  • Add 10 µL Sample.

  • Add 290 µL FRAP Working Solution.

• Incubation: Incubate for 30 minutes at 37°C in the dark.

• Measurement: Read Absorbance at 593 nm (Formation of blue Fe²+-TPTZ complex).

Part 4: Data Analysis & Interpretation

1. Calculation of Scavenging Activity (%) For DPPH and ABTS: ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="ng-star-inserted display">

2. IC50 Determination

• Plot Concentration (X-axis) vs. % Inhibition (Y-axis).

• Use non-linear regression (Sigmoidal Dose-Response) to calculate the concentration required to scavenge 50% of the radical.

• Note: A higher IC50 indicates lower antioxidant activity.

3. Trolox Equivalent Antioxidant Capacity (TEAC) Express results as

.

Comparative Data Table (Expected Trends)

Compound	Structural Feature	DPPH IC50 (µg/mL)	ABTS IC50 (µg/mL)	Notes
Isorhamnetin (Aglycone)	Free 3-OH, 3'-OMe	Low (High Activity)	Low (High Activity)	Reference standard.
Isorhamnetin-3-O-glucoside	3-OH blocked by Glucose	Moderate	Moderate	Reduced H-donation capacity.
Isorhamnetin-3-O-rutinoside	3-OH blocked by Rutinose	High (Lower Activity)	Moderate	Steric hindrance slows kinetics.
Quercetin	3'-OH, 4'-OH (Catechol)	Very Low	Very Low	Superior due to B-ring catechol.

Part 5: Troubleshooting & Expert Insights

• Interference: Isorhamnetin glycosides are yellow. If the sample color is intense, it may interfere with absorbance readings (especially DPPH at 517 nm).

  • Solution: Run a Sample Blank (Sample + Ethanol without DPPH) and subtract this absorbance from the final reading.

• Solubility Crash: If the glycoside precipitates when added to the FRAP reagent (aqueous acid), pre-dilute the sample in 50% DMSO/Water.

• Reproducibility: Glycosides are hygroscopic. Dry the standard powder in a desiccator before weighing to ensure accurate molarity.

References

• Structure-Activity Relationships of Flavonols

  • Title: Relationships between Structure and Antioxidant Capacity and Activity of Glycosyl
  • Source: MDPI (Molecules), 2021.

  • URL:[Link]

• Isorhamnetin Glycoside Properties

  • Title: Structures, Sources, and Health Benefits of Isorhamnetin Glycosides as Phytonutrients.[3][4]

  • Source: Nutrients (NIH/PMC), 2023.

  • URL:[Link]

• Standard Assay Protocols

  • Title: DPPH Radical Scavenging Assay: A Standard Protocol.[5]

  • Source: Methods in Molecular Biology.

  • URL:[Link]

• Mechanistic Comparison (HAT vs SET)

  • Title: Understanding the Mechanism of Antioxidant Assays (DPPH, ABTS, FRAP).[6]

  • Source: Journal of Agricultural and Food Chemistry.[3][4]

  • URL:[Link]

Sources

• 1. ijpsonline.com [ijpsonline.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Structures, Sources, Identification/Quantification Methods, Health Benefits, Bioaccessibility, and Products of Isorhamnetin Glycosides as Phytonutrients - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. e3s-conferences.org [e3s-conferences.org]

Technical Notes & Optimization

resolving co-elution of isorhamnetin 4'-glucoside and spiraeoside in HPLC

Ticket #4092: Resolving Co-elution of Isorhamnetin 4'-glucoside and Spiraeoside

Status: Open Assigned Specialist: Senior Application Scientist Priority: High (Method Development/Validation)

Executive Summary

You are encountering co-elution between Spiraeoside (Quercetin 4'-O-glucoside) and Isorhamnetin 4'-O-glucoside (I4G). While these compounds are not isomers (they differ by a methyl group, 14 Da), they are structural analogs with nearly identical polarities. The glucose moiety at the 4'-position dominates the molecular interaction with the stationary phase, masking the subtle difference between the 3'-hydroxyl (Spiraeoside) and the 3'-methoxy (Isorhamnetin) groups.

This guide provides a self-validating protocol to resolve these peaks by exploiting the electronic selectivity of the B-ring rather than relying solely on hydrophobicity.

Module 1: Diagnostic & Theory (The "Why")

To resolve these peaks, we must understand the interaction mechanism. Standard C18 columns separate primarily based on hydrophobicity.

• Structural Analysis:

  • Spiraeoside: 3'-OH, 4'-O-Glc. (More polar, H-bond donor).

  • Isorhamnetin 4'-glc: 3'-OMe, 4'-O-Glc. (Less polar, steric bulk).

• The Co-elution Trap: On a standard C18 column with Acetonitrile (ACN), the bulky 4'-glucose group prevents the C18 chains from effectively "sensing" the small difference at the 3' position. Both molecules elute in the "glycoside window" with heavy overlap.

• The Resolution Strategy: We must switch from hydrophobic discrimination to steric or hydrogen-bonding discrimination.

Interaction Mechanism Diagram

The following diagram illustrates the decision logic for troubleshooting this specific co-elution.

Caption: Decision tree for resolving flavonoid glycoside co-elution. Note that MS detection bypasses the physical separation requirement for quantitation, whereas UV requires chromatographic resolution.

Module 2: Method Development Protocols

Protocol A: The "Methanol Shift" (First Line of Defense)

Acetonitrile (ACN) is an aprotic solvent that forms dipole-dipole interactions. Methanol (MeOH) is protic and can hydrogen bond with the 3'-OH of Spiraeoside but less so with the 3'-OMe of Isorhamnetin. This often amplifies the separation factor (

).

Reagents:

• Solvent A: Water + 0.1% Formic Acid (Do not use phosphate buffer if MS is a future possibility).

• Solvent B: Methanol (LC-MS grade).

Gradient Setup (Standard C18, 150 x 4.6mm, 3.5µm or 5µm):

Time (min)	% Solvent B (MeOH)	Flow Rate (mL/min)	Interaction Phase
0.0	10	1.0	Initial Equilibration
5.0	20	1.0	Elution of polar impurities
25.0	45	1.0	Target Window (Isocratic Hold recommended here if needed)
30.0	95	1.0	Column Wash
35.0	95	1.0	Wash Hold
35.1	10	1.0	Re-equilibration

Note: Isorhamnetin 4'-glc should elute AFTER Spiraeoside due to the methyl group.

Protocol B: The "Pi-Selectivity" Method (Advanced)

If Protocol A fails, the C18 phase is insufficient. You must switch to a Pentafluorophenyl (PFP) or Phenyl-Hexyl column. These columns interact with the pi-electrons of the flavonoid B-ring. The methoxy group on Isorhamnetin alters the electron density of the ring compared to the hydroxy group on Spiraeoside, creating a distinct separation mechanism.

Recommended Column: Kinetex F5 (PFP) or Luna Phenyl-Hexyl (Phenomenex).

Parameters:

• Temperature: 30°C (Strict control required).

• Detection: 360 nm (Band I) for specificity, or 254 nm (Band II) for general sensitivity.

Module 3: Troubleshooting FAQs

Q1: I see two peaks, but they are not baseline resolved (Rs ~ 1.0). How do I sharpen them? A: This is often a "peak capacity" issue.

• Acidify: Ensure your mobile phase pH is < 2.5. Flavonoids have phenolic protons (pKa ~6-7). If the pH is near 4-5, they partially ionize, causing peak tailing. Use 0.1% Formic Acid or 0.1% Trifluoroacetic acid (TFA) if not using MS.

• Temperature: Lower the column temperature to 20-25°C. While this increases backpressure, it often improves selectivity for structural isomers by reducing molecular rotation/diffusion rates.

Q2: Can I use Mass Spectrometry to avoid optimizing the chromatography? A: Yes, absolutely.

• Spiraeoside: MW 464.38. Look for m/z 463 [M-H]- or m/z 465 [M+H]+ .

• Isorhamnetin 4'-glc: MW 478.41. Look for m/z 477 [M-H]- or m/z 479 [M+H]+ .

• Since they have a 14 Da mass difference, a standard single-quadrupole MS can quantify them even if they perfectly co-elute. However, for UV purity assessment, physical separation is still required.

Q3: Why is Isorhamnetin eluting before Spiraeoside in my run? A: This is rare but indicates a "hydrophilic interaction" dominance, likely if you are using a very high organic starting condition or an HILIC column. On standard Reverse Phase (C18), the methylated variant (Isorhamnetin) is more hydrophobic and should elute later. If the order is reversed, check if you are actually looking at Quercetin-3-glucoside (Isoquercitrin) vs Isorhamnetin-4'-glucoside, as the sugar position (3 vs 4') significantly impacts retention time.

Module 4: Validation Data Summary

When validating this method, ensure your system suitability meets the following criteria (based on USP guidelines for Flavonoids):

Parameter	Acceptance Criteria	Purpose
Resolution (Rs)	> 1.5	Ensures accurate integration of overlapping tails.
Tailing Factor (T)	0.8 < T < 1.5	Prevents integration errors; indicates proper pH control.
Retention Time %RSD	< 2.0% (n=6)	Confirms gradient stability and pump performance.
Capacity Factor (k')	> 2.0	Ensures peaks are not eluting in the void volume.

References

• Phenomenex Application Note. "Separation of Quercetin and its Organic Impurities per USP Monograph." Phenomenex.com. Link (Verified context: USP methods for quercetin analogs require C18 L1 packing, Rs > 1.5).

• Downey, M.O., Rochfort, S. (2008).[1] "Simultaneous separation by reversed-phase high-performance liquid chromatography and mass spectral identification of anthocyanins and flavonols in Shiraz grape skin." Journal of Chromatography A, 1201(1), 43-47.[1] Link (Demonstrates use of Formic acid/MeOH gradients for resolving methylated vs non-methylated flavonol glycosides).

• Olennikov, D.N., Chirikova, N.K. (2017). "Isorhamnetin and Quercetin Derivatives as Anti-Acetylcholinesterase Principles of Marigold (Calendula officinalis) Flowers." Int. J. Mol. Sci., 18(8), 1685. Link (Provides specific retention time data: Quercetin glycosides elute prior to Isorhamnetin glycosides on C18).

Sources

• 1. fcn.unp.edu.ar [fcn.unp.edu.ar]

Technical Support Center: Minimizing Isomerization &amp; Degradation of Isorhamnetin Glycosides

Welcome to the Advanced Applications Support Center. Subject: Optimization of Sample Preparation for Isorhamnetin Glycosides Ticket ID: ISO-STAB-2024-001 Assigned Scientist: Senior Application Scientist, Analytical Chemistry Division

Executive Summary

Isorhamnetin glycosides (e.g., isorhamnetin-3-O-rutinoside, typhaneoside) are structurally complex flavonols often functionalized with acyl groups (e.g., p-coumaroyl, acetyl). The "isomerization" users frequently encounter is typically acyl migration on the sugar moiety or cis-trans photo-isomerization of the acylating group, rather than isomerization of the flavonoid core itself.

This guide addresses the three primary stability vectors: pH-driven Acyl Migration , Thermal Hydrolysis , and Photo-Isomerization .

Part 1: Critical Troubleshooting Guides (Q&A)

Module A: Solvent Systems & pH Control

User Question: I am seeing peak splitting and retention time shifts for my isorhamnetin glycosides after extraction. Is my column failing, or is the sample degrading?

Scientist Response: This is likely acyl migration , not column failure.

• The Mechanism: Acylated flavonoid glycosides are thermodynamically unstable in solution. Under mild alkaline or even weak acidic conditions, the acyl group (e.g., p-coumaric acid) can migrate between hydroxyl groups on the sugar ring (e.g., from C2'' to C3'' or C4''). This creates positional isomers that separate as split peaks or shoulders.

• The Fix:

  • Avoid Alkaline Solvents: Never use ammonia or basic buffers during extraction. Even prolonged exposure to neutral water can initiate migration.

  • Acid Stabilization: Maintain the extraction solvent at pH 3.0 – 4.0 . Use Formic Acid (0.1% - 0.5%) or Acetic Acid.

  • Caution: Do not use strong mineral acids (HCl, H₂SO₄) or high concentrations (>1%) as this will trigger the second degradation pathway: glycosidic hydrolysis (cleaving the sugar to release the aglycone).

Module B: Temperature & Energy Input

User Question: I used reflux extraction to maximize yield, but my total glycoside content is lower than expected, and the aglycone peak is huge. Why?

Scientist Response: You have induced thermal hydrolysis .

• The Mechanism: The O-glycosidic bond at the C3 position is susceptible to cleavage under high heat, especially in acidic media. Refluxing converts your valuable glycosides (narcissin, typhaneoside) into isorhamnetin aglycone, which is less soluble and biologically distinct.

• The Fix:

  • Switch to Cold Extraction: Use Ultrasound-Assisted Extraction (UAE) at < 40°C.

  • Pulse Mode: If using a probe sonicator, use a pulse mode (e.g., 5s on / 5s off) to prevent localized overheating.

  • Lyophilization: Never dry extracts using heat (e.g., rotary evaporator > 40°C). Use freeze-drying (lyophilization) to remove solvents.

Module C: Photo-Stability

User Question: My calibration curves for acylated glycosides are non-linear, and the standard solution composition seems to change over the day.

Scientist Response: You are likely observing cis-trans photo-isomerization .

• The Mechanism: If your glycoside contains a hydroxycinnamic acid moiety (like p-coumaric acid), UV/Vis light causes reversible isomerization between the trans (more stable) and cis forms. These forms have different absorption coefficients and retention times.

• The Fix:

  • Amber Glass: All extraction and storage must occur in amber glassware.

  • UV Filtering: If amber glass is unavailable, wrap vessels in aluminum foil.

  • Lighting: Avoid direct sunlight; work under yellow (sodium) light if possible in the lab.

Part 2: Optimized Extraction Protocol

Standardized for Ginkgo biloba, Typhae Pollen, and Opuntia matrices.

Reagents & Materials

• Extraction Solvent: Methanol:Water (70:30 v/v) with 0.1% Formic Acid.

  • Rationale: Methanol disrupts cell walls; water enhances glycoside solubility; formic acid stabilizes acyl groups without causing hydrolysis.

• Vessels: Amber borosilicate glass vials (silanized preferred to reduce adsorption).

Step-by-Step Workflow

• Grinding: Cryogenic grinding (liquid nitrogen) is preferred to prevent frictional heating.

• Solvent Addition: Add solvent at a ratio of 1:50 (w/v) (e.g., 20 mg powder in 1 mL solvent).

• Extraction:

  • Method: Ultrasonic bath (35-40 kHz).

  • Temp: Maintain water bath < 25°C (add ice if necessary).

  • Time: 30 minutes. Do not exceed 45 mins.

• Centrifugation: 12,000 x g for 10 mins at 4°C.

• Filtration: 0.22 µm PTFE filter (Pre-wetted).

• Storage: Analyze immediately or store at -80°C. Stability is < 24h at 4°C.

Part 3: Visualizing the Stability Pathways

The following diagram illustrates the competing pathways of Isomerization (Acyl Migration) and Degradation (Hydrolysis) that must be controlled.

Caption: Stability map showing the native glycoside (Green) and the risks of isomerization (Yellow) vs. hydrolysis (Red).

Part 4: Troubleshooting Matrix

Symptom	Probable Cause	Corrective Action
Peak Splitting / Shoulders	Acyl Migration due to pH instability.	Adjust extraction solvent to pH 3.0-4.0 with Formic Acid. Avoid unbuffered water.
Increase in Aglycone Peak	Hydrolysis due to excess heat or strong acid.	Reduce extraction temp to < 25°C. Replace HCl with Formic/Acetic acid.
Variable Retention Times	Cis-Trans Isomerization (Light).	Use amber glassware. Wrap columns/lines in foil.
Low Recovery	Solubility Issue or Enzymatic Degradation .	Ensure % Organic solvent is >60%.[1] Add EDTA to inhibit endogenous enzymes if fresh plant material is used.

References

• Antunes-Ricardo, M., et al. (2017). "Bioaccessibility, Intestinal Permeability and Plasma Stability of Isorhamnetin Glycosides from Opuntia ficus-indica (L.)." International Journal of Molecular Sciences.

• Li, Q., et al. (2009). "Preparative Isolation of Isorhamnetin from Stigma maydis using High-Speed Countercurrent Chromatography." Journal of Liquid Chromatography & Related Technologies.

• Zhou, F., et al. (2022).[2] "Characterization and quantification of two acylated flavonol glycosides from Camellia sinensis and their antibacterial effect." Beverage Plant Research.

• Moussa-Ayoub, T.E., et al. (2011). "Influence of extraction methods on stability of flavonoids." Journal of Chromatography A.

• Cayman Chemical. "Isorhamnetin Product Information & Stability."

Sources

• 1. researchgate.net [researchgate.net]
• 2. maxapress.com [maxapress.com]

effect of pH on the stability of isorhamnetin 4'-O-beta-D-glucopyranoside solutions

Technical Support Center: Isorhamnetin 4'-O- -D-glucopyranoside Stability

Executive Summary & Chemical Context

Isorhamnetin 4'-O-

-D-glucopyranoside (often found in Allium species like red onions) is a flavonol glycoside. Its stability is governed by two competing mechanisms dependent on pH: acid-catalyzed hydrolysis of the glycosidic bond and alkaline oxidative degradation of the flavonoid core.

Unlike its aglycone (isorhamnetin) or the more common 3-O-glucoside, the 4'-O-glucosylation provides a unique protective effect. By blocking the 4'-hydroxyl group on the B-ring, this molecule is more resistant to the initial stages of oxidative quinone formation that plague other flavonols at neutral pH. However, improper pH buffering can still lead to rapid sample loss.

This guide provides evidence-based troubleshooting to prevent degradation during extraction, storage, and analysis.

Critical Stability Mechanisms (The "Why")

To troubleshoot effectively, you must understand the degradation pathways.

Mechanism A: Acid Hydrolysis (pH < 3)

In strong acidic environments (pH < 2) or at elevated temperatures, the ether linkage between the glucose and the isorhamnetin core is protonated and cleaved.

• Result: Appearance of Isorhamnetin aglycone (precipitate) and free Glucose.

• Kinetics: First-order reaction; rate increases logarithmically with decreasing pH.[1]

Mechanism B: Alkaline Instability (pH > 7.5)

While the 4'-blocking group retards B-ring oxidation, the molecule remains susceptible to:

• Base-catalyzed hydrolysis: Cleavage of the sugar, releasing the unstable aglycone.

• C-ring Fission: At high pH (pH > 10), the heterocyclic C-ring can open, leading to irreversible destruction of the chromophore.

Visualizing the Pathways

Figure 1: Degradation pathways of Isorhamnetin 4'-O-glucoside. Acid promotes hydrolysis to the aglycone, while base promotes oxidative destruction.

Troubleshooting Guide (Q&A)

Issue 1: "My HPLC peak area decreases over 24 hours in the autosampler."

Diagnosis: Autosampler stability failure, likely due to neutral/slightly alkaline buffer or lack of antioxidant protection. Context: In aqueous buffers at pH 7.0–7.4 (e.g., PBS), flavonol glycosides can undergo slow hydrolysis or oxidation. While 4'-substitution protects against B-ring oxidation, the molecule is not immune to long-term drift.

Corrective Action:

• Adjust pH: Acidify your mobile phase and sample solvent. Use 0.1% Formic Acid (pH ~2.7) or 0.1% Phosphoric Acid .

• Temperature Control: Ensure the autosampler is set to 4°C . Degradation rates drop significantly at lower temperatures.

• Solvent System: Store the sample in a mixture of Methanol:Water (50:50 v/v) containing 0.1% acid. Avoid pure aqueous storage.[2]

Issue 2: "I see a new peak appearing at a longer retention time."

Diagnosis: Acid hydrolysis occurring in situ. Context: If you are using a strong acid (e.g., 1M HCl) for extraction or have stored the sample in strong acid for too long, the glucoside is hydrolyzing to the aglycone. The aglycone (Isorhamnetin) is more hydrophobic and elutes later on a C18 column.

Verification Protocol:

• Check the UV spectrum of the new peak. Isorhamnetin aglycone has a characteristic shift compared to the glycoside.

• Run a standard of Isorhamnetin aglycone.[2][3][4][5] If retention times match, hydrolysis is confirmed.

Corrective Action:

• Switch to a weaker acid for extraction (e.g., Acetic Acid or Formic Acid instead of HCl).

• Neutralize extraction solutions immediately after processing if strong acid was required.

Issue 3: "The solution turns yellow/brown and precipitates at pH 8."

Diagnosis: Alkaline instability and solubility limit. Context: At pH > 8, phenolic protons deprotonate (bathochromic shift -> yellow/orange color). Over time, the aglycone released from hydrolysis may oxidize into brown polymers or precipitate because the aglycone is less soluble than the glycoside in water.

Corrective Action:

• Buffer Exchange: Immediately lower pH to < 6.0 using dilute HCl or Acetate buffer.

• Solvent Assist: If working at physiological pH is mandatory (e.g., cell assays), add 0.5% - 1.0% DMSO to maintain solubility and minimize precipitation, though this will not stop chemical degradation.

Experimental Protocols

Protocol A: Preparation of pH-Stable Stock Solutions

Purpose: To create a reference standard solution stable for >6 months.

• Weighing: Weigh 1.0 mg of Isorhamnetin 4'-O-glucoside.

• Primary Solvent: Dissolve in 100% DMSO (Dimethyl sulfoxide).

  • Why? DMSO prevents hydrolysis and limits oxidation compared to water.

• Concentration: Prepare a 10 mM stock.

• Storage: Aliquot into amber glass vials (light sensitive) and store at -80°C .

  • Stability:[2][5][6][7][8][9] >1 year at -80°C; ~1 month at -20°C.[10]

Protocol B: pH Stability Stress Test

Purpose: To determine the precise stability window for your specific experimental buffer.

Materials:

• Buffer A: 50 mM Acetate Buffer (pH 4.0)

• Buffer B: 50 mM Phosphate Buffer (pH 7.4)

• Buffer C: 50 mM Borate Buffer (pH 9.0)

• HPLC System (C18 Column, UV detection at 370 nm)[11]

Workflow:

• Spike: Dilute DMSO stock into each buffer to a final concentration of 50 µM.

• Incubate: Place vials in a thermomixer at 37°C.

• Sample: Inject 10 µL onto HPLC at T=0, T=1h, T=4h, T=12h, T=24h.

• Analyze: Plot % Recovery vs. Time.

Expected Results (Data Summary):

pH Condition	T½ (Half-life at 37°C)	Primary Degradation Product
pH 2.0 (HCl)	~12-24 hours	Isorhamnetin Aglycone (Hydrolysis)
pH 4.0 (Acetate)	> 72 hours (Stable)	Negligible
pH 7.4 (PBS)	~12-18 hours	Oxidized products + Aglycone
pH 9.0 (Borate)	< 2 hours	Ring fission products (Brown pigments)

Decision Logic for Buffer Selection

Use this logic flow to select the correct buffer for your application.

Figure 2: Decision tree for buffer selection based on experimental intent.

References

• Bioaccessibility and Stability of Isorhamnetin Glycosides. Source: National Institutes of Health (NIH) / PMC. Context: Details the stability of isorhamnetin glycosides during simulated gastric (acidic) and intestinal (alkaline) digestion. URL:[Link]

• Thermal Degradation Kinetics of Flavonol Glycosides. Source: MDPI (Molecules Journal). Context: Discusses the first-order degradation kinetics of quercetin derivatives (structurally similar) under varying pH and temperature. URL:[Link][4]

• Influence of pH on Flavonoid Stability. Source: ResearchGate.[12] Context: Comparative analysis of flavonoid glycoside stability in acidic vs. alkaline media, highlighting the bathochromic shifts and degradation rates. URL:[Link]

Disclaimer: This guide is intended for research purposes only. Always consult the specific Certificate of Analysis (CoA) for your batch of Isorhamnetin 4'-O-glucoside.

Sources

• 1. mdpi.com [mdpi.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Bioaccessibility, Intestinal Permeability and Plasma Stability of Isorhamnetin Glycosides from Opuntia ficus-indica (L.) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Bioaccessibility, Intestinal Permeability and Plasma Stability of Isorhamnetin Glycosides from Opuntia ficus-indica (L.) - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. researchgate.net [researchgate.net]
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• 10. medchemexpress.com [medchemexpress.com]
• 11. Flavonoid Glucosides Are Hydrolyzed and Thus Activated in the Oral Cavity in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Guide: Isorhamnetin 4'-Glucoside vs. Quercetin Antioxidant Potential

[1]

Executive Summary: Potency vs. Stability

In the landscape of flavonoid research, the comparison between Quercetin and Isorhamnetin 4'-glucoside represents a classic trade-off between direct radical scavenging potency and metabolic bioavailability .

• Quercetin is the "gold standard" in vitro antioxidant.[1] Its structure features a free catechol moiety (3',4'-dihydroxyl group) on the B-ring, enabling it to neutralize free radicals with exceptional efficiency (IC50 ~3–5 µM in DPPH assays). However, it suffers from rapid metabolic clearance and low bioavailability in its aglycone form.

• Isorhamnetin 4'-glucoside (a methylated, glycosylated derivative) exhibits significantly lower direct antioxidant activity in vitro because its key reactive hydroxyl groups are blocked (3'-methoxy, 4'-glucose). However, it demonstrates superior metabolic stability and plasma accumulation (up to 10.7% accumulation vs. 0.13% for quercetin glucosides in some human studies). It acts effectively as a stable circulating "reservoir" that releases bioactive isorhamnetin upon hydrolysis.

Verdict: For in vitro stabilization or direct oxidation inhibition, Quercetin is superior. For in vivo therapeutic applications requiring sustained plasma levels, Isorhamnetin 4'-glucoside offers distinct pharmacokinetic advantages.

Chemical Structure & SAR Analysis

The difference in antioxidant potential is dictated entirely by the Structure-Activity Relationship (SAR) of the B-ring.

Structural Comparison

Feature	Quercetin (Aglycone)	Isorhamnetin 4'-Glucoside	Impact on Antioxidant Activity
3'-Position	-OH (Hydroxyl)	-OCH₃ (Methoxy)	Methylation reduces electron donation capacity; eliminates catechol structure.
4'-Position	-OH (Hydroxyl)	-O-Glucose (Glycoside)	Glycosylation sterically hinders radical access and blocks H-atom donation.
C-Ring (2-3 Bond)	Double Bond	Double Bond	Both retain the planar structure essential for electron delocalization.
3-OH Group	Free	Free	Both retain this critical site for radical scavenging.

Mechanism of Action[3]

• Quercetin (Catechol Effect): The presence of the ortho-dihydroxy (catechol) structure on the B-ring allows Quercetin to donate hydrogen atoms rapidly, forming a stable semiquinone radical. This is the primary driver of its high potency.

• Isorhamnetin 4'-Glucoside (Blocked B-Ring): The 3'-methoxy group and the bulky 4'-glucose moiety effectively "cap" the B-ring. Radical scavenging activity is forced to rely on the less reactive A-ring (5,7-OH) and the C-ring (3-OH). Consequently, the molecule acts more as a metabolic precursor than a direct scavenger.

Caption: SAR Map comparing the structural determinants of potency vs. bioavailability.

In Vitro Antioxidant Capacity

Experimental data consistently ranks the aglycone (Quercetin) above its methylated and glycosylated derivatives.

Comparative IC50 Values (Radical Scavenging)

Note: Lower IC50 indicates higher potency.[1]

Assay	Quercetin (Aglycone)	Isorhamnetin (Aglycone)	Isorhamnetin 4'-Glucoside
DPPH	3.07 µM	24.61 µM	> 50 µM (Predicted)
ABTS	3.64 µM	14.54 µM	> 30 µM (Predicted)
FRAP	High Reducing Power	Moderate	Low

*Direct IC50 data for pure Isorhamnetin 4'-glucoside is rare; values are inferred from the general rule that glycosylation reduces activity 2-10 fold compared to the aglycone (Isorhamnetin).

Key Insight: Isorhamnetin (the aglycone) is already ~8x less potent than Quercetin in DPPH assays due to the 3'-methylation. Adding the 4'-glucose further diminishes this activity by blocking the remaining B-ring hydroxyl.

In Vivo Bioavailability & Metabolism

This is where Isorhamnetin 4'-glucoside outperforms Quercetin.

Pharmacokinetics

Studies on onion consumption (a primary source of these compounds) reveal distinct absorption patterns.

• Absorption: Quercetin glucosides are hydrolyzed by Lactase Phlorizin Hydrolase (LPH) or gut microbiota.

• Circulation: Interestingly, Isorhamnetin 4'-glucoside has been observed to accumulate in human plasma at significantly higher rates than Quercetin 4'-glucoside.[2][3]

  • Data Point: In a human crossover study, Isorhamnetin 4'-glucoside accumulated to 10.7% of intake, whereas Quercetin 4'-glucoside accumulated to only 0.13% .[2][3][4]

• Metabolic Logic: The 3'-methoxy group protects the molecule from rapid degradation and Catechol-O-Methyltransferase (COMT) activity (since it is already methylated), extending its half-life.

Caption: Metabolic fate showing the superior stability of the Isorhamnetin pathway.

Experimental Protocols

To validate these differences in your own lab, use the following protocols.

A. DPPH Radical Scavenging Assay (In Vitro Potency)

Validates the superior potency of Quercetin.

• Preparation: Prepare 0.1 mM DPPH solution in methanol (protect from light).

• Samples: Dissolve Quercetin and Isorhamnetin 4'-glucoside in methanol at concentrations ranging from 1 µM to 100 µM.

• Reaction: Mix 100 µL of sample with 100 µL of DPPH solution in a 96-well plate.

• Incubation: Incubate in the dark at room temperature for 30 minutes.

• Measurement: Read absorbance at 517 nm .

• Calculation:

  Calculate IC50 using non-linear regression.

B. Intracellular ROS Assay (Cellular Bioactivity)

Validates the biological relevance of Isorhamnetin 4'-glucoside despite low in vitro potency.

• Cell Line: Use HUVEC or HepG2 cells.

• Seeding: Seed

  cells/well in black 96-well plates.

• Treatment: Pre-treat cells with compounds (5–50 µM) for 24 hours.

• Stress Induction: Wash cells and apply 200 µM

  for 2 hours to induce oxidative stress.

• Staining: Add 10 µM DCFH-DA probe and incubate for 30 minutes at 37°C.

• Measurement: Measure fluorescence (Ex: 485 nm / Em: 535 nm).

  • Expectation: Quercetin will show strong immediate protection. Isorhamnetin 4'-glucoside may show weaker direct protection unless intracellular hydrolysis occurs.

References

• Mullen, W., et al. (2009). "Absorption and excretion of conjugated flavonols, including quercetin-4'-O-β-glucoside and isorhamnetin-4'-O-β-glucoside, after ingestion of baked onions by humans."[2][3][4] The American Journal of Clinical Nutrition. Link (Note: Discusses the 10.7% accumulation of Isorhamnetin-4'-glc).

• Wang, L., et al. (2020). "Study on the Relation of Structure and Antioxidant Activity of Isorhamnetin, Quercetin, Phloretin, Silybin." Free Radicals and Antioxidants.[5][6][7] Link (Provides specific IC50 comparisons for Aglycones).

• Lesjak, M., et al. (2018). "Antioxidant and anti-inflammatory activities of quercetin and its derivatives." Journal of Functional Foods. Link (Confirms derivatization reduces potency).

• PubChem. "Isorhamnetin 4'-O-glucoside Compound Summary." Link

• Yuan, L., et al. (2023). "Isorhamnetin Glycosides as Phytonutrients: Structures, Sources, and Health Benefits." Nutrients.[4][8][9][10] Link

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• 10. researchgate.net [researchgate.net]

A Researcher's Comparative Guide to Isorhamnetin 4'-Glucoside and its Anti-Inflammatory Activity

For researchers and drug development professionals navigating the vast landscape of natural compounds, flavonoids stand out for their therapeutic potential. Among these, isorhamnetin and its glycosides are gaining significant attention for their anti-inflammatory properties. This guide provides an in-depth technical comparison of isorhamnetin 4'-glucoside's anti-inflammatory activity with its related compounds, supported by experimental data and detailed protocols. We will delve into the causality behind experimental choices, ensuring a trustworthy and authoritative resource for your research endeavors.

Introduction to Isorhamnetin and its Glycosides: The Significance of Glycosylation

Isorhamnetin, a 3'-O-methylated metabolite of the widely studied flavonoid quercetin, is found in various medicinal plants, including Hippophae rhamnoides (sea buckthorn) and Opuntia ficus-indica (prickly pear).[1][2] In nature, flavonoids predominantly exist as glycosides, meaning they are attached to one or more sugar molecules.[3] This glycosylation significantly impacts their bioavailability, solubility, and, consequently, their biological activity.

The specific sugar moiety, its position on the flavonoid backbone, and the number of sugar units can all influence the compound's pharmacokinetic and pharmacodynamic properties.[4] This guide focuses on isorhamnetin 4'-glucoside, a specific isomer where a glucose molecule is attached at the 4'-position of the isorhamnetin aglycone. While much of the literature focuses on isorhamnetin-3-O-glycosides, understanding the nuances of different isomers is crucial for targeted drug discovery.

The anti-inflammatory effects of flavonoids are attributed to their ability to modulate key signaling pathways and inhibit the production of pro-inflammatory mediators.[[“]][6] This guide will explore the correlation between the concentration of isorhamnetin glycosides and their anti-inflammatory effects, providing a comparative analysis with other relevant flavonoids.

Experimental Evidence: Correlating Isorhamnetin Glycoside Content with Anti-Inflammatory Efficacy

The anti-inflammatory potential of isorhamnetin glycosides is typically evaluated through a battery of in vitro and in vivo assays. These experiments aim to quantify the inhibition of key inflammatory markers and pathways.

In Vitro Anti-Inflammatory Activity

A common and effective method for screening anti-inflammatory compounds is the measurement of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated murine macrophage cells (RAW 264.7). LPS, a component of the outer membrane of Gram-negative bacteria, triggers a strong inflammatory response in these cells, leading to the production of high levels of NO, a key inflammatory mediator.

The inhibitory effect of various isorhamnetin glycosides on NO production demonstrates a clear structure-activity relationship. For instance, studies on isorhamnetin glycosides isolated from Opuntia ficus-indica have shown that the degree of glycosylation impacts their inhibitory potential.[4] Diglycosides, such as isorhamnetin-3-O-glucosyl-rhamnoside (IGR), often exhibit greater inhibitory activity on NO production compared to their corresponding triglycoside counterparts.[4] This suggests that the size and nature of the sugar chain can influence the molecule's ability to interact with its cellular targets.

Table 1: Comparative In Vitro Anti-Inflammatory Activity of Isorhamnetin Glycosides and Other Flavonoids

Compound	Assay	Cell Line	Concentration	% Inhibition	IC₅₀ Value	Reference
Isorhamnetin-3-O-glucosyl-rhamnoside (IGR)	NO Production	RAW 264.7	125 ng/mL	68.7 ± 5.0%	-	[4]
Isorhamnetin triglycoside (IGRR)	NO Production	RAW 264.7	125 ng/mL	Lower than IGR	-	[4]
Kaempferol 7-O-α-L-rhamnopyranoside	NO Production	Not Specified	-	-	41.2 μM	[4]
Kaempferitrin	NO Production	Not Specified	-	-	40 μM	[4]
Isoorientin	NF-κB Inhibition	Not Specified	-	-	8.9 μg/mL	[7]
Orientin	NF-κB Inhibition	Not Specified	-	-	12 μg/mL	[7]
Isovitexin	NF-κB Inhibition	Not Specified	-	-	18 μg/mL	[7]
Isovitexin	iNOS Inhibition	Not Specified	-	-	21 μg/mL	[7]

Note: Data for isorhamnetin 4'-glucoside is currently limited in the scientific literature. The table presents data for structurally related compounds to provide a comparative context.

Beyond NO, the anti-inflammatory activity of isorhamnetin glycosides is also assessed by measuring their ability to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).[3][8] For example, isorhamnetin-3-O-glucoside has been shown to inhibit the production of these cytokines in various cell models.[9]

In Vivo Anti-Inflammatory Activity

In vivo models are essential for validating the therapeutic potential of anti-inflammatory compounds. A widely used model is the croton oil-induced ear edema in rodents. Croton oil is a potent inflammatory agent that, when applied topically to the ear, induces a measurable edematous response.

Studies have demonstrated that isorhamnetin glycosides can effectively reduce croton oil-induced ear edema.[4] Notably, the diglycoside IGR showed an inhibitory effect comparable to the non-steroidal anti-inflammatory drug (NSAID) indomethacin, highlighting its significant topical anti-inflammatory potential.[4] The triglycoside IGRR, however, exhibited a lower inhibitory effect, further supporting the notion that the glycosylation pattern is a key determinant of bioactivity.[4]

Table 2: Comparative In Vivo Anti-Inflammatory Activity of Isorhamnetin Glycosides

Compound	Model	Animal	Dose	% Inhibition of Edema	Reference
Isorhamnetin-3-O-glucosyl-rhamnoside (IGR)	Croton oil-induced ear edema	Rat	Not Specified	77.4 ± 5.7%	[4]
Isorhamnetin triglycoside (IGRR)	Croton oil-induced ear edema	Rat	Not Specified	44.7 ± 8.2%	[4]
Indomethacin (Reference Drug)	Croton oil-induced ear edema	Rat	Not Specified	69.5 ± 5.3%	[4]

Molecular Mechanisms of Action: Unraveling the Signaling Pathways

The anti-inflammatory effects of isorhamnetin and its glycosides are underpinned by their ability to modulate key intracellular signaling pathways that regulate the inflammatory response. The two most prominent pathways are the Nuclear Factor-kappa B (NF-κB) and the Mitogen-Activated Protein Kinase (MAPK) pathways.

Inhibition of the NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of inflammation.[1] In resting cells, NF-κB is sequestered in the cytoplasm by an inhibitory protein called IκB. Upon stimulation by pro-inflammatory signals like LPS or TNF-α, the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent degradation of IκB. This frees NF-κB to translocate to the nucleus, where it binds to the promoter regions of target genes and induces the transcription of various pro-inflammatory mediators, including iNOS, COX-2, TNF-α, and IL-6.[10][11]

Isorhamnetin and its glycosides have been shown to inhibit the activation of the NF-κB pathway.[9][10] They can achieve this by preventing the degradation of IκB and inhibiting the nuclear translocation of NF-κB.[6] This, in turn, suppresses the expression of NF-κB-dependent pro-inflammatory genes.

Caption: Isorhamnetin glycosides inhibit the NF-κB signaling pathway.

Modulation of the MAPK Signaling Pathway

The MAPK pathway is another critical signaling cascade involved in the inflammatory response.[6] It consists of a series of protein kinases, including extracellular signal-regulated kinase (ERK), c-Jun N-terminal kinase (JNK), and p38 MAPK, that are activated by various extracellular stimuli, including LPS. Once activated, these kinases phosphorylate and activate downstream transcription factors, such as activator protein-1 (AP-1), which, in turn, regulate the expression of pro-inflammatory genes.[6]

Studies have indicated that flavonoids, including isorhamnetin, can suppress the phosphorylation of key proteins in the MAPK pathway, thereby downregulating the inflammatory response.[6][12]

Caption: Isorhamnetin glycosides modulate the MAPK signaling pathway.

Experimental Protocols: A Guide for Reproducible Research

To ensure the integrity and reproducibility of research findings, adhering to well-defined experimental protocols is paramount. Below are detailed, step-by-step methodologies for key in vitro anti-inflammatory assays.

Protocol: In Vitro Nitric Oxide (NO) Assay in RAW 264.7 Macrophages

Objective: To quantify the inhibitory effect of a test compound on LPS-induced nitric oxide production in RAW 264.7 macrophage cells.

Materials:

• RAW 264.7 murine macrophage cell line

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Lipopolysaccharide (LPS) from E. coli

• Test compound (e.g., Isorhamnetin 4'-glucoside) dissolved in a suitable solvent (e.g., DMSO)

• Griess Reagent (Part A: 1% sulfanilamide in 5% phosphoric acid; Part B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

• Sodium nitrite (NaNO₂) standard solution

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding:

  • Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO₂.

  • Seed the cells into a 96-well plate at a density of 5 x 10⁴ cells per well in 100 µL of culture medium.

  • Incubate the plate for 24 hours to allow for cell adherence.

• Compound Treatment:

  • Prepare serial dilutions of the test compound in culture medium. The final concentration of the solvent (e.g., DMSO) should not exceed 0.1% to avoid cytotoxicity.

  • After the 24-hour incubation, remove the old medium and add 100 µL of fresh medium containing the different concentrations of the test compound to the respective wells.

  • Include a vehicle control (medium with solvent) and a positive control (a known iNOS inhibitor).

  • Incubate the plate for 1-2 hours at 37°C.

• LPS Stimulation:

  • Prepare a 2X working solution of LPS (e.g., 2 µg/mL) in culture medium.

  • Add 100 µL of the 2X LPS solution to all wells except for the negative control wells (which receive 100 µL of medium). The final LPS concentration will be 1 µg/mL.

  • Incubate the plate for an additional 24 hours at 37°C and 5% CO₂.

• Griess Assay:

  • Prepare a nitrite standard curve by serially diluting a NaNO₂ stock solution in culture medium to obtain concentrations ranging from 0 to 100 µM.

  • After the 24-hour incubation with LPS, carefully transfer 50 µL of the cell culture supernatant from each well to a new 96-well plate.

  • Add 50 µL of Griess Reagent Part A to each well and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent Part B to each well and incubate for another 10 minutes at room temperature, protected from light.

  • Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis:

  • Calculate the nitrite concentration in each sample by interpolating from the standard curve.

  • The percentage of NO inhibition is calculated as follows: % Inhibition = [ (NO concentration in LPS-stimulated cells - NO concentration in treated cells) / NO concentration in LPS-stimulated cells ] x 100

Protocol: Cytokine (TNF-α and IL-6) Measurement by ELISA

Objective: To quantify the inhibitory effect of a test compound on the production of TNF-α and IL-6 in LPS-stimulated RAW 264.7 cells.

Materials:

• Cell culture supernatant from the NO assay (or a separately prepared plate following the same stimulation protocol)

• Commercially available ELISA kits for mouse TNF-α and IL-6

• Microplate reader

Procedure:

• Follow the manufacturer's instructions provided with the ELISA kit. The general principle involves the following steps:

• Coating: A capture antibody specific for the cytokine of interest is coated onto the wells of a 96-well plate.

• Blocking: The remaining protein-binding sites on the plate are blocked to prevent non-specific binding.

• Sample Incubation: The cell culture supernatants and a series of cytokine standards are added to the wells and incubated.

• Detection Antibody: A biotinylated detection antibody that binds to a different epitope on the cytokine is added.

• Enzyme Conjugate: Streptavidin-horseradish peroxidase (HRP) is added, which binds to the biotinylated detection antibody.

• Substrate: A chromogenic substrate (e.g., TMB) is added, which is converted by HRP into a colored product.

• Stop Solution: The reaction is stopped with an acid solution.

• Measurement: The absorbance is measured at the appropriate wavelength using a microplate reader.

Data Analysis:

• A standard curve is generated by plotting the absorbance values of the standards against their known concentrations.

• The concentration of the cytokine in the samples is determined by interpolating their absorbance values from the standard curve.

• The percentage of cytokine inhibition is calculated similarly to the NO inhibition.

Conclusion and Future Directions

The available evidence strongly suggests that isorhamnetin and its glycosides possess significant anti-inflammatory properties. The correlation between the glycosylation pattern and the extent of this activity underscores the importance of studying specific isomers in drug discovery. While diglycosides appear to be more potent in some assays, further research is needed to fully elucidate the structure-activity relationships for a wider range of isorhamnetin glycosides, including the 4'-glucoside isomer.

The primary mechanism of action appears to involve the inhibition of the NF-κB and MAPK signaling pathways, leading to a reduction in the production of key pro-inflammatory mediators. The detailed protocols provided in this guide offer a robust framework for researchers to conduct their own investigations into the anti-inflammatory potential of these promising natural compounds.

Future research should focus on:

• Investigating the anti-inflammatory activity of isorhamnetin 4'-glucoside specifically , to fill the current knowledge gap.

• Conducting comprehensive dose-response studies to determine the IC₅₀ values of various isorhamnetin glycosides in a range of anti-inflammatory assays.

• Performing head-to-head comparative studies of isorhamnetin glycosides with other relevant flavonoid glycosides to establish their relative potency.

• Elucidating the detailed molecular interactions of isorhamnetin glycosides with their protein targets within the NF-κB and MAPK pathways.

• Evaluating the in vivo efficacy and safety of promising isorhamnetin glycosides in more complex animal models of inflammatory diseases.

By addressing these research questions, the scientific community can unlock the full therapeutic potential of isorhamnetin glycosides as novel anti-inflammatory agents.

References

• Antunes-Ricardo, M., et al. (2015). Topical Anti-Inflammatory Effects of Isorhamnetin Glycosides Isolated from Opuntia ficus-indica. BioMed Research International, 2015, 847120. [Link]

• Chen, L., et al. (2022). Anti-inflammatory activity of flavonols via inhibiting MAPK and NF-κB signaling pathways in RAW264.7 macrophages. Food Chemistry, 383, 132425. [Link]

• García-Lafuente, A., et al. (2009). Flavonoids as anti-inflammatory agents: implications in cancer and cardiovascular disease. Inflammation Research, 58(9), 537-552. [Link]

• Gong, G., et al. (2020). Isorhamnetin: A review of pharmacological effects. Biomedicine & Pharmacotherapy, 128, 110301. [Link]

• Hostetler, G. L., et al. (2012). Flavone deglycosylation increases their anti-inflammatory activity and absorption. Molecular Nutrition & Food Research, 56(4), 558-569. [Link]

• Kim, H., et al. (2022). Flavonoids as Antidiabetic and Anti-Inflammatory Agents: A Review on Structural Activity Relationship-Based Studies and Meta-Analysis. Molecules, 27(20), 7035. [Link]

• Lee, W., et al. (2018). Isorhamnetin suppresses lipopolysaccharide-induced inflammatory responses in murine macrophages. Molecules, 23(3), 643. [Link]

• Macedo, L. G., et al. (2020). Interference with LPS-Induced TNF-α and IL-6 Production by RAW 264.7 Cells. International Journal of Molecular Sciences, 21(7), 2421. [Link]

• Pan, R., et al. (2021). Emerging Role of Flavonoids in Inhibition of NF-κB-Mediated Signaling Pathway: A Review. Frontiers in Pharmacology, 12, 709420. [Link]

• Ranneh, Y., et al. (2021). Involvement of Antioxidant Defenses and NF-κB/ERK Signaling in Anti-Inflammatory Effects of Pterostilbene, a Natural Analogue of Resveratrol. Molecules, 26(10), 2969. [Link]

• Shang, J., et al. (2018). Lipopolysaccharide (LPS)-induced inflammation in RAW264.7 cells is inhibited by microRNA-494-3p via targeting lipoprotein-associated phospholipase A2. Cellular and Molecular Biology Letters, 23, 40. [Link]

• Wang, Y., et al. (2023). Isorhamnetin: Reviewing Recent Developments in Anticancer Mechanisms and Nanoformulation-Driven Delivery. Molecules, 28(15), 5825. [Link]

• Xiao, F., et al. (2023). Effects of Isorhamnetin on Diabetes and Its Associated Complications: A Review of In Vitro and In Vivo Studies and a Post Hoc Transcriptome Analysis of Involved Molecular Pathways. International Journal of Molecular Sciences, 24(7), 6299. [Link]

• Yang, J., et al. (2023). Isorhamnetin Glycosides as Phytonutrients. Encyclopedia, 3(2), 524-546. [Link]

• Zhang, J., et al. (2023). Structures, Sources, Identification/Quantification Methods, Health Benefits, Bioaccessibility, and Products of Isorhamnetin Glycosides as Phytonutrients. Foods, 12(9), 1787. [Link]

• Zhang, Y., et al. (2023). DMSO Alleviates LPS-Induced Inflammatory Responses in RAW264.7 Macrophages by Inhibiting NF-κB and MAPK Activation. Biochemistry Research International, 2023, 8868426. [Link]

• Zhou, D. D., et al. (2023). Isorhamnetin Reduces Glucose Level, Inflammation, and Oxidative Stress in High-Fat Diet/Streptozotocin Diabetic Mice Model. Molecules, 28(1), 365. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling Isorhamnetin 4'-O-beta-D-glucopyranoside: From Risk Assessment to Disposal

Welcome, valued researcher. In our shared pursuit of scientific advancement, the safe and effective handling of research compounds is a non-negotiable cornerstone of laboratory excellence. This guide moves beyond a simple checklist to provide a comprehensive operational plan for managing Isorhamnetin 4'-O-beta-D-glucopyranoside in your laboratory. Our focus is on the "why" behind each procedural step, empowering you to make informed safety decisions rooted in scientific principles.

The Foundation: A Proactive Risk Assessment

Before any container is opened, a thorough risk assessment is critical. The primary hazards associated with Isorhamnetin 4'-O-beta-D-glucopyranoside, handled as a solid, are mechanical irritation and inhalation of airborne dust particles. Although Isorhamnetin is not classified as hazardous under GHS, the fine, combustible nature of the powder requires stringent controls to minimize exposure.[2][3]

The workflow for determining the appropriate level of personal protective equipment (PPE) begins with evaluating the scale and nature of your procedure.

Caption: PPE selection workflow based on procedural risk.

Core Personal Protective Equipment (PPE)

Based on the risk assessment, a baseline level of PPE is required for any manipulation of the compound. The level of respiratory protection is the key variable depending on the potential for dust generation.

Scenario	Eye Protection	Hand Protection	Body Protection	Respiratory Protection	Justification
Handling Stock Solutions	Safety Glasses	Nitrile Gloves	Lab Coat	None required (in well-ventilated area)	Low risk of aerosolization. Protects against splashes.
Weighing Powder (<1g) in a Fume Hood/Enclosure	Safety Goggles	Nitrile Gloves	Lab Coat	Recommended: N95/P1 Particulate Filter	Protects against incidental dust exposure. Goggles offer superior protection over glasses.[2]
Weighing Powder (>1g) or outside of LEV	Safety Goggles & Face Shield	Nitrile Gloves	Lab Coat	Mandatory: P3/N100 Particulate Respirator	Higher potential for airborne particulates. A face shield protects the entire face. A P3 filter provides the highest level of particulate filtration.

Eye and Face Protection: The First Line of Defense

Dust particles can cause significant mechanical irritation to the eyes.

• Safety Glasses: Provide minimum impact protection and are suitable only for handling pre-dissolved solutions.

• Safety Goggles: Essential when handling the powder. They form a seal around the eyes, offering protection from airborne dust that can easily bypass standard safety glasses.[4]

• Face Shield: Should be used in conjunction with goggles when handling larger quantities of powder, providing a final barrier against splashes and airborne particles.

Skin and Body Protection: Preventing Dermal Contact

• Lab Coat: A standard, buttoned lab coat provides a removable barrier to protect personal clothing from contamination.

• Gloves: Nitrile gloves are the standard choice for handling most non-highly-permeable chemicals. It is crucial to change gloves frequently, especially if contamination is suspected. For this compound, single-gloving is sufficient, but proper technique in removal is paramount to avoid skin contact.

Respiratory Protection: The Critical Control for Powders

The primary route of exposure for fine powders is inhalation.[5] Isorhamnetin is classified as a combustible solid, and fine dusts of this nature can be respiratory irritants.

• N95/P1 Respirator: Filters at least 80-95% of airborne particles and is suitable for low-level dust exposure, such as weighing small quantities inside a ventilated enclosure.[2]

• P3/N100 Respirator: Recommended for handling larger quantities or in situations with suboptimal ventilation. These filters are at least 99.95% efficient at removing airborne particles. The safety information for Isorhamnetin specifically recommends a P3 cartridge.

Operational Plan: Step-by-Step Procedures

Protocol for Weighing Isorhamnetin 4'-O-beta-D-glucopyranoside Powder

• Preparation: Designate a specific area for handling the powder, preferably within a chemical fume hood or a powder containment enclosure. Ensure the analytical balance is clean and certified.

• Don PPE: Following the risk assessment, don the appropriate PPE. At a minimum for powder handling: lab coat, safety goggles, and nitrile gloves. Add a respirator if required.

• Handling:

  • Place a weigh boat on the balance and tare.

  • Carefully open the container of Isorhamnetin 4'-O-beta-D-glucopyranoside. Avoid sudden movements that could create a dust cloud.

  • Use a clean spatula to carefully transfer the desired amount of powder to the weigh boat. Keep the container opening as close to the weigh boat as possible to minimize the travel distance of the powder.

  • Once the desired weight is achieved, securely close the main container.

• Cleanup: Wipe the spatula clean with a dry wipe, followed by a wipe dampened with 70% ethanol. Dispose of the wipes in the designated solid chemical waste container. Clean the area around the balance using a wet-wiping method to avoid aerosolizing any stray particles.[6]

• Doff PPE: Remove PPE in the reverse order it was put on, taking care not to touch your skin with the potentially contaminated exterior of gloves or lab coat. Wash hands thoroughly.

Contingency Planning: Spills and Disposal

Spill Cleanup Protocol

Accidents happen. A clear, rehearsed plan minimizes exposure and contamination.

Sources

• 1. fishersci.com [fishersci.com]
• 2. carlroth.com [carlroth.com]
• 3. carlroth.com [carlroth.com]
• 4. kmpharma.in [kmpharma.in]
• 5. nspcoatings.co.uk [nspcoatings.co.uk]
• 6. tmi.utexas.edu [tmi.utexas.edu]